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  • Product: 2-Vinylpyrimidine
  • CAS: 51394-43-5

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Method

Application Notes & Protocols: Strategic Implementation of Michael Addition Reactions with 2-Vinylpyrimidine Monomers

Introduction: The Strategic Value of 2-Vinylpyrimidine in Conjugate Addition Chemistry In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the pyrimidine nucleus is a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of 2-Vinylpyrimidine in Conjugate Addition Chemistry

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science, the pyrimidine nucleus is a privileged scaffold. Its incorporation into molecular architectures often imparts significant biological activity or desirable material properties. The 2-vinylpyrimidine monomer emerges as a highly versatile building block, poised for functionalization via one of the most robust carbon-carbon and carbon-heteroatom bond-forming reactions: the Michael addition.

The reactivity of 2-vinylpyrimidine as a Michael acceptor is governed by the intrinsic electronic properties of the pyrimidine ring. The two nitrogen atoms exert a strong electron-withdrawing effect, which polarizes the appended vinyl group. This polarization renders the β-carbon of the vinyl moiety electrophilic and highly susceptible to attack by a wide array of nucleophiles.[1][2] This guide provides an in-depth exploration of the mechanistic principles, field-tested protocols, and expert insights for successfully employing 2-vinylpyrimidine in Michael addition reactions.

Part 1: Mechanistic Principles of Michael Addition to 2-Vinylpyrimidine

The conjugate addition to 2-vinylpyrimidine follows a well-established mechanistic pathway. The reaction is initiated by the attack of a nucleophile (Nu⁻) on the electron-deficient β-carbon of the vinyl group. This step forms a resonance-stabilized enolate intermediate, where the negative charge is delocalized across the pyrimidine ring. Subsequent protonation of this intermediate, typically by the solvent or a proton source introduced during workup, yields the final 1,4-adduct.

The reaction can be catalyzed by bases, acids, or sophisticated organocatalytic systems.

  • Base Catalysis: A base deprotonates a pro-nucleophile (e.g., thiol, active methylene compound) to generate a more potent nucleophile (e.g., thiolate, enolate), thereby accelerating the initial addition step.

  • Acid Catalysis: A Brønsted or Lewis acid can activate the 2-vinylpyrimidine by protonating or coordinating to a ring nitrogen. This enhances the electrophilicity of the vinyl group, making it more reactive towards even weak nucleophiles.

  • Organocatalysis: Chiral organocatalysts can activate the reactants and control the stereochemical outcome of the reaction, enabling the synthesis of enantioenriched products.[3][4]

Below is a generalized schematic of the base-catalyzed Michael addition mechanism.

G cluster_0 Step 1: Nucleophile Generation cluster_1 Step 2: Conjugate Addition cluster_2 Step 3: Protonation NuH Nucleophile (Nu-H) Nu_anion Activated Nucleophile (Nu⁻) NuH->Nu_anion Deprotonation BH Conjugate Acid (B-H⁺) NuH->BH Base Base (B:) Base->Nu_anion Base->BH VP 2-Vinylpyrimidine Nu_anion->VP Nucleophilic Attack Product Michael Adduct BH->Product Intermediate Resonance-Stabilized Enolate Intermediate VP->Intermediate Intermediate->Product Proton Transfer

Caption: General mechanism of base-catalyzed Michael addition.

Part 2: Detailed Application Protocols

The following protocols are designed to be self-validating, providing researchers with a robust starting point for their investigations. The causality behind key experimental choices is explained to empower users to adapt these methods to their specific substrates and goals.

Protocol I: Aza-Michael Addition of Primary Amines

The formation of C-N bonds via the aza-Michael reaction yields β-amino pyrimidine derivatives, which are common motifs in bioactive molecules. A key challenge is controlling the reaction to favor the mono-adduct over the bis-adduct.[5]

Objective: To synthesize 3-(alkylamino)-propanenitrile derivatives via a selective mono-addition.

Protocol:

  • Reactor Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add acidic alumina (5.0 g) as a heterogeneous catalyst. Rationale: Acidic alumina promotes selective mono-addition under solvent-free conditions, simplifying workup and improving the green chemistry profile of the reaction.[5]

  • Reagent Addition: Add the primary amine (10 mmol, 1.0 eq.). Begin stirring to ensure the amine is well-distributed on the alumina surface.

  • Substrate Addition: Slowly add 2-vinylpyrimidine (10 mmol, 1.0 eq.) dropwise to the stirring mixture over 5 minutes. Rationale: Slow addition helps to control the reaction exotherm and minimize polymerization of the vinyl monomer.

  • Reaction: Seal the flask and allow the reaction to stir vigorously at room temperature. Monitor the reaction progress by TLC or GC-MS. Typical reaction times range from 1 to 6 hours.

  • Workup and Purification:

    • Once the reaction is complete, add ethyl acetate (25 mL) to the flask and stir for 10 minutes.

    • Filter the mixture through a pad of Celite to remove the alumina catalyst. Wash the filter cake with additional ethyl acetate (2 x 10 mL).

    • Combine the organic filtrates and concentrate under reduced pressure.

    • Purify the crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the pure mono-adduct.

Data Summary for Aza-Michael Additions:

Nucleophile (Amine)CatalystConditionsTypical Yield (Mono-adduct)Reference
HexylamineAcidic AluminaSolvent-free, RT, 2h>90%[5]
BenzylamineNoneNeat, RTHigh[6]
MethylamineNoneFlow Chemistry, >100°CEquilibrium Mixture[7]
Various AminesLipaseMicrowave, Water, 30sGood[8]
Protocol II: Thia-Michael Addition of Thiols

The thia-Michael addition is a highly efficient method for forming C-S bonds, producing valuable thioether compounds. These reactions are often rapid and high-yielding. A significant practical challenge is the malodorous nature of volatile thiols.

Objective: To synthesize 2-(2-(alkylthio)ethyl)pyrimidine derivatives using an odorless thiol equivalent.

Protocol using S-Alkylisothiouronium Salts: Rationale: S-alkylisothiouronium salts are stable, odorless, and crystalline solids that serve as excellent in-situ generators of thiols/thiolates under basic conditions, circumventing the handling issues of free thiols.[9]

  • Reagent Preparation: In a 100 mL round-bottom flask, dissolve the S-alkylisothiouronium salt (12 mmol, 1.2 eq.) and 2-vinylpyrimidine (10 mmol, 1.0 eq.) in 30 mL of water.

  • Base Addition: To the stirring solution, add sodium hydroxide (25 mmol, 2.5 eq.) as a 5M aqueous solution dropwise at room temperature. Rationale: An aqueous alkaline medium facilitates both the hydrolysis of the isothiouronium salt to the thiolate nucleophile and the subsequent Michael addition.[9]

  • Reaction: Stir the reaction vigorously at room temperature. The reaction is often very fast, typically completing within 5-30 minutes. Monitor by TLC (e.g., 4:1 Hexane:EtOAc).

  • Workup and Purification:

    • Upon completion, extract the aqueous mixture with dichloromethane (3 x 25 mL).

    • Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

    • Filter the drying agent and concentrate the filtrate under reduced pressure.

    • The resulting crude product is often of high purity, but can be further purified by silica gel chromatography if necessary.

Caption: Workflow for Thia-Michael addition using S-Alkylisothiouronium Salts.

Protocol III: Carbon-Michael Addition of Organometallic Reagents

The formation of C-C bonds via Michael addition introduces valuable complexity into molecular scaffolds. While stabilized carbanions (e.g., malonates) are classic nucleophiles, the use of more reactive organometallic reagents like organolithiums requires careful control to achieve the desired 1,4-conjugate addition.

Objective: To synthesize 2-(1,3-diphenylpropyl)pyrimidine via the addition of an organolithium reagent, followed by electrophilic trapping. Rationale: For vinyl-N-heterocycles, stabilizing the intermediate carbanion is critical to allow for subsequent reactions with electrophiles other than a proton. Dipyridyl systems have shown this is possible, and the principle can be extended to pyrimidines.[10][11][12]

Safety Precaution: Organolithium reagents are pyrophoric and react violently with water. All procedures must be conducted under a dry, inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents and flame-dried glassware.

Protocol:

  • Reactor Setup: Assemble a three-neck flask (flame-dried under vacuum and cooled under Argon) with a thermometer, a rubber septum, and a nitrogen inlet.

  • Reagent Preparation: Add anhydrous tetrahydrofuran (THF, 50 mL) via cannula. Cool the flask to -78 °C using a dry ice/acetone bath.

  • Nucleophile Addition: Slowly add phenyllithium (1.1 eq., solution in cyclohexane/ether) to the cold THF via syringe.

  • Substrate Addition: In a separate flask, dissolve 2-vinylpyrimidine (1.0 eq.) in anhydrous THF. Add this solution dropwise to the stirred organolithium solution at -78 °C. Stir for 1 hour at this temperature. Rationale: Low temperature is crucial to prevent side reactions and favor kinetic 1,4-addition over 1,2-addition or polymerization.

  • Intermediate Trapping: After 1 hour, add a suitable carbon electrophile, such as benzyl bromide (1.2 eq.), dropwise to the solution at -78 °C.

  • Warming and Quenching: Allow the reaction to slowly warm to room temperature and stir overnight.

  • Workup and Purification:

    • Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution (20 mL).

    • Dilute with water and extract with ethyl acetate (3 x 40 mL).

    • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

    • Purify the residue by silica gel chromatography to isolate the desired product.

Part 3: Troubleshooting and Field-Proven Insights

IssuePotential Cause(s)Recommended Solution(s)
Polymerization of Monomer Absence of inhibitor, high reaction temperature, presence of radical initiators.Store 2-vinylpyrimidine refrigerated with an inhibitor like 4-tert-butylcatechol.[1][13] Use moderate reaction temperatures and degassed solvents.
Low or No Conversion Insufficiently activated nucleophile; catalyst incompatibility; steric hindrance.For weak nucleophiles, switch to a stronger base or consider acid catalysis to activate the pyrimidine. Screen different solvents; polar aprotic solvents often accelerate these reactions.[14]
Formation of Bis-Adduct Using a 1:1 or excess ratio of Michael acceptor to a primary amine or thiol.Use a slight excess (1.1-1.2 eq.) of the nucleophile. For aza-Michael additions, heterogeneous catalysts like acidic alumina can enhance mono-selectivity.[5]
Reaction Reversibility The reaction is in equilibrium (retro-Michael addition), especially at high temperatures.This is particularly noted for aza-Michael additions.[7] Conduct the reaction at the lowest feasible temperature. If high temperature is required (e.g., in flow chemistry), optimize residence time to capture the kinetic product.

Conclusion

The Michael addition reaction of 2-vinylpyrimidine is a powerful and versatile tool for synthetic chemists. By understanding the underlying electronic principles and carefully selecting the nucleophile, catalyst, and reaction conditions, a vast chemical space of functionalized pyrimidines becomes accessible. The protocols detailed herein, from green, solvent-free aza-additions to complex organometallic C-C bond formations, provide a validated foundation for researchers in drug discovery and materials science to build upon. Future advancements will likely focus on expanding the scope of asymmetric organocatalysis and adapting these robust reactions for high-throughput and continuous flow manufacturing platforms.

References

  • Asymmetric, Organocatalytic 1,4-Addition of Pyridinyl Acetates with Crystalliz
  • Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. PMC.
  • Aza-Michael-type addition of amines to 2-vinylpyridine and...
  • Organocatalytic Enantioselective Direct Additions of Aldehydes to 4-Vinylpyridines and Electron-Deficient Vinylarenes and Their Synthetic Applications. Journal of the American Chemical Society.
  • Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Deriv
  • Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. NSF PAR.
  • Michael Addition with an Olefinic Pyridine: Organometallic Nucleophiles and Carbon Electrophiles.
  • 2-Vinylpyridine. Wikipedia.
  • The Retro-Aza-Michael Reaction: How Process Optimization Led to New Scientific Insights. Afinidad. Journal of Chemical Engineering Theoretical and Applied Chemistry.
  • Conjugate Additions to Vinyl-Substituted Arom
  • Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. MDPI.
  • Applic
  • ORGANOCATALYZED MICHAEL ADDITION REACTIONS.
  • Thia-Michael Addition Using Cheap and Odorless S-Alkylisothiouronium Salts as Thiol Equivalents in W
  • aza-Michael Addition of Primary Amines by Lipases and Microwave Irradiation: A Green Protocol for the Synthesis of Propanenitrile Deriv
  • Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Beilstein Journals.
  • Aza-Michael Mono-addition Using Acidic Alumina under Solventless Conditions. MDPI.

Sources

Application

Application Notes & Protocols: 2-Vinylpyrimidine as a Strategic Linchpin for the Synthesis of Pharmaceutical Intermediates

Abstract: The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. 2-Vinylpyrimidine emerges as a particularly versatile C2-building block, offering multiple react...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. 2-Vinylpyrimidine emerges as a particularly versatile C2-building block, offering multiple reaction pathways to construct complex molecular architectures. Its vinyl group, activated by the electron-deficient pyrimidine ring, is primed for a variety of transformations, including palladium-catalyzed cross-coupling, conjugate additions, and cycloadditions. This guide provides an in-depth exploration of these key reactions, detailing not just the protocols but the underlying scientific principles that govern them. We aim to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to leverage 2-vinylpyrimidine in the synthesis of novel pharmaceutical intermediates.

Introduction: The Strategic Value of 2-Vinylpyrimidine

The pyrimidine ring is a privileged scaffold in drug discovery, present in a wide array of approved drugs, from antiviral agents to kinase inhibitors. The strategic functionalization of this core is paramount for modulating pharmacological activity. 2-Vinylpyrimidine serves as an exceptional starting material for this purpose. Its structure features two key reactive centers:

  • The Pyrimidine Ring: A heterocyclic system whose nitrogen atoms can be leveraged for coordination or can influence the reactivity of ring substituents.

  • The Vinyl Group: An electron-poor olefin highly susceptible to a range of addition and coupling reactions. This dual reactivity allows for the sequential or tandem construction of complex molecules, making it a valuable tool for building libraries of potential drug candidates.

This document will focus on three principal transformations that underscore the synthetic utility of 2-vinylpyrimidine: the Heck Coupling, Michael Addition, and Diels-Alder Reaction.

Palladium-Catalyzed Heck Coupling: Forging Aryl-Pyrimidine Linkages

The Mizoroki-Heck reaction is a powerful method for forming carbon-carbon bonds between aryl or vinyl halides and alkenes, catalyzed by a palladium complex.[1][2] This reaction is instrumental in synthesizing substituted olefins, which are key intermediates in many pharmaceutical compounds.[3][4] When applied to 2-vinylpyrimidine, the Heck reaction enables the direct attachment of aryl or heteroaryl groups, creating complex scaffolds such as those found in kinase inhibitors.[2]

Mechanistic Rationale and Causality

The catalytic cycle of the Heck reaction is a well-established sequence involving a palladium(0) active species.[2][5]

  • Expertise & Insights: The choice of catalyst, ligand, base, and solvent is critical and interdependent. A Pd(II) precatalyst like Pd(OAc)₂ is often preferred for its stability and is reduced in situ to the active Pd(0) species.[5] Phosphine ligands (e.g., PPh₃, P(o-tol)₃) stabilize the palladium center and modulate its reactivity. The base (e.g., Et₃N, K₂CO₃) is essential for regenerating the Pd(0) catalyst in the final step of the cycle.[5] The reaction's success often hinges on preventing β-hydride elimination from the undesired regioisomer, which can be influenced by the electronic properties of the ligand and additives.

Visualization: The Heck Coupling Catalytic Cycle

Heck_Cycle cluster_main Heck Catalytic Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X PdII_Aryl Ar-Pd(II)-X(L)₂ OxAdd->PdII_Aryl Olefin_Ins Olefin Insertion (2-Vinylpyrimidine) PdII_Aryl->Olefin_Ins C₂H₃-Py PdII_Alkyl R-Pd(II)-X(L)₂ Olefin_Ins->PdII_Alkyl Beta_Elim β-Hydride Elimination PdII_Alkyl->Beta_Elim PdII_Hydride H-Pd(II)-X(L)₂ + Product Beta_Elim->PdII_Hydride Red_Elim Reductive Elimination (Base) PdII_Hydride->Red_Elim Base Red_Elim->Pd0 HX-Base

Caption: Catalytic cycle of the Mizoroki-Heck reaction.

Protocol: Heck Coupling of 2-Vinylpyrimidine with an Aryl Bromide

This protocol is a representative procedure adapted from established methodologies for Heck couplings with vinylazaarenes.[4][6]

Materials:

  • 2-Vinylpyrimidine

  • Aryl bromide (e.g., 4-bromoanisole)

  • Palladium(II) acetate (Pd(OAc)₂)

  • Tri(o-tolyl)phosphine (P(o-tol)₃)

  • Triethylamine (Et₃N)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Nitrogen gas supply

  • Standard glassware for inert atmosphere reactions

Procedure:

  • Reaction Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add Pd(OAc)₂ (2 mol%) and P(o-tol)₃ (4 mol%).

  • Inert Atmosphere: Seal the flask and purge with nitrogen for 10-15 minutes.

  • Reagent Addition: Under a positive flow of nitrogen, add the aryl bromide (1.0 eq), anhydrous DMF (5 mL per 1 mmol of aryl bromide), and triethylamine (1.5 eq).

  • Substrate Addition: Add 2-vinylpyrimidine (1.2 eq) to the mixture via syringe.

  • Reaction: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 12-24 hours.

  • Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water (3x) and then with brine (1x).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired substituted alkene.

Data Summary: Representative Heck Coupling Conditions
Aryl HalideCatalyst (mol%)Ligand (mol%)Base (eq)SolventTemp (°C)Yield (%)Reference
Aryl BromidePd(OAc)₂ (2)PPh₃ (4)K₂CO₃ (2)DMF60Good[4]
Aryl IodidePd(OAc)₂ (1)P(o-tol)₃ (3.3)TEA (1.8)CH₃CN9072[7]
Aryl BromidePd(OAc)₂ (in situ)NHC (2)Cs₂CO₃ (2)Dioxane/H₂O100>95[6]

Michael (Conjugate) Addition: Building C-C and C-Heteroatom Bonds

The Michael addition is a cornerstone reaction in organic synthesis, involving the 1,4-conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound or other electron-deficient olefin.[8] The vinyl group of 2-vinylpyrimidine is an excellent Michael acceptor due to the electron-withdrawing nature of the pyrimidine ring. This allows for the facile addition of a wide range of soft nucleophiles, including amines, thiols, and carbon nucleophiles like enolates and organometallics.[9][10][11]

Mechanistic Rationale and Causality
  • Expertise & Insights: The reaction proceeds via the attack of a nucleophile on the β-carbon of the vinyl group, generating a resonance-stabilized carbanion intermediate. This intermediate is then protonated (typically by the solvent or during workup) to give the final product.[10] The choice of nucleophile and reaction conditions is key. Carbon-based nucleophiles, such as Grignard reagents, may require the presence of a copper salt (e.g., CuI) to favor the 1,4-addition over a direct 1,2-addition to any competing electrophilic sites.[9] For heteroatom nucleophiles, the reaction can often be performed under milder, base-catalyzed conditions.

Visualization: General Workflow for Michael Addition

Michael_Workflow cluster_workflow Michael Addition Experimental Workflow start Dissolve 2-Vinylpyrimidine in Anhydrous THF cool Cool to appropriate temp. (e.g., -78°C or -50°C) start->cool addition Add Nucleophile dropwise to Vinylpyrimidine solution cool->addition nuc_prep Prepare Nucleophile (e.g., Grignard + CuI or Amine + Base) nuc_prep->addition stir Stir for 2-4 hours Monitor by TLC addition->stir quench Quench with aq. NH₄Cl or Water stir->quench extract Extract with Organic Solvent quench->extract purify Dry, Concentrate, and Purify via Chromatography extract->purify product Isolated Product purify->product

Caption: A generalized workflow for Michael addition to 2-vinylpyrimidine.

Protocol: Cu-Catalyzed Addition of a Grignard Reagent to 2-Chloro-4-vinylpyrimidine

This protocol is adapted from a procedure for the conjugate addition of carbon nucleophiles to substituted vinylpyrimidines.[9][12]

Materials:

  • 2-Chloro-4-vinylpyrimidine

  • Methylmagnesium bromide (3 M in ether)

  • Copper(I) iodide (CuI)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Nitrogen gas supply

Procedure:

  • Catalyst Suspension: In a flame-dried flask under a nitrogen atmosphere, suspend CuI (0.5 eq) in anhydrous THF (3 mL per 1 mmol of substrate).

  • Cooling: Cool the suspension to -50 °C using an appropriate cooling bath.

  • Grignard Addition: Add the Grignard reagent (e.g., methylmagnesium bromide, 1.0 eq) dropwise to the CuI suspension. Stir for 10 minutes at -50 °C to form the organocuprate species.

  • Substrate Addition: Prepare a solution of 2-chloro-4-vinylpyrimidine (0.7 eq relative to the Grignard) in anhydrous THF. Add this solution dropwise to the cold organocuprate mixture.

  • Reaction: Stir the reaction mixture at -40 °C for 2 hours.

  • Quenching: Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

  • Workup: Allow the mixture to warm to room temperature. Extract the product with ethyl acetate (3x). Combine the organic layers, dry over MgSO₄, filter, and concentrate.

  • Purification: Purify the crude material by column chromatography to yield the 4-(2-substituted-ethyl)pyrimidine intermediate. This intermediate can then be used in subsequent reactions, such as nucleophilic substitution of the chloride.[9][11]

Diels-Alder Reaction: Constructing Druglike Cyclohexyl Scaffolds

The Diels-Alder reaction is a powerful [4+2] cycloaddition that rapidly builds molecular complexity by forming a six-membered ring.[13] Vinylazaarenes, including 2-vinylpyrimidine, can serve as dienophiles in these reactions. While thermal Diels-Alder reactions with vinylpyrimidines are often sluggish and unselective, the use of a Lewis acid catalyst dramatically accelerates the reaction and improves both regioselectivity and diastereoselectivity.[14][15]

Mechanistic Rationale and Causality
  • Expertise & Insights: Lewis acids (e.g., BF₃·OEt₂) coordinate to one of the nitrogen atoms of the pyrimidine ring.[14][15] This coordination acts as a potent electron-withdrawing group, lowering the energy of the LUMO (Lowest Unoccupied Molecular Orbital) of the vinylpyrimidine dienophile.[16] According to frontier molecular orbital theory, this smaller HOMO(diene)-LUMO(dienophile) energy gap leads to a significant rate acceleration.[15] This activation allows the reaction to proceed at lower temperatures with higher yields and selectivities, making it a synthetically useful transformation for creating cyclohexyl-appended azaarenes, a common motif in pharmaceuticals.[13][14]

Visualization: Lewis Acid Activation in Diels-Alder Reactions

Diels_Alder cluster_DA Lewis Acid (LA) Promotion of Diels-Alder Reactants Diene + 2-Vinylpyrimidine LewisAcid Lewis Acid (e.g., BF₃·OEt₂) Reactants:vp->LewisAcid Coordination TS [4+2] Transition State (endo favored) Reactants->TS Cycloaddition Activated Diene + N···LA Pyrimidine-Vinyl LewisAcid->Activated:n Activated->TS Cycloaddition Product Cyclohexenyl-pyrimidine (High Regio- & Diastereoselectivity) TS->Product

Caption: Lewis acid activation of 2-vinylpyrimidine for Diels-Alder cycloaddition.

Protocol: Lewis Acid-Promoted Diels-Alder Reaction

This is a general protocol based on the successful application of Lewis acids in Diels-Alder reactions of vinylazaarenes.[14]

Materials:

  • 2-Vinylpyrimidine

  • Diene (e.g., Isoprene, 1-phenyl-1,3-butadiene)

  • Boron trifluoride diethyl etherate (BF₃·OEt₂)

  • Anhydrous acetonitrile (CH₃CN) or Dichloromethane (DCM)

  • Nitrogen gas supply

Procedure:

  • Setup: To a flame-dried Schlenk flask under nitrogen, add 2-vinylpyrimidine (1.0 eq) and the diene (2.0-3.0 eq).

  • Solvent: Add anhydrous acetonitrile (or DCM) (5 mL per 1 mmol of vinylpyrimidine).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Lewis Acid Addition: Slowly add BF₃·OEt₂ (1.0-1.5 eq) dropwise to the stirred solution. A color change is often observed.

  • Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the reaction by TLC or ¹H NMR of an aliquot.

  • Quenching & Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the product with DCM or ethyl acetate (3x).

  • Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the resulting crude product via silica gel chromatography to isolate the cyclohexenyl-pyrimidine adduct.

Application in Kinase Inhibitor Synthesis

The pyrimidine core is central to many kinase inhibitors, which often function by mimicking the adenine ring of ATP to bind in the kinase hinge region.[17] The intermediates synthesized from 2-vinylpyrimidine are ideal precursors for these molecules. For example, an aryl-substituted vinylpyrimidine, generated via a Heck reaction, can undergo further transformations to install the necessary pharmacophores for kinase inhibition. A novel class of imidazole-vinyl-pyrimidine kinase inhibitors has been reported, demonstrating the direct use of the vinyl linkage in the final bioactive scaffold.[18][19][20]

Example Application Pathway:

A Heck coupling reaction can be used to attach a substituted aryl group to the vinyl moiety of 2-vinylpyrimidine. The resulting stilbene-like intermediate can then be further functionalized. For instance, a nitro group on the aryl ring can be reduced to an amine, which can then be acylated or coupled with other fragments to build out the final inhibitor structure, targeting enzymes like VEGFR-2 or Tie-2.[18][21]

Conclusion

2-Vinylpyrimidine is a high-value, versatile reagent for the synthesis of complex pharmaceutical intermediates. Its activated vinyl group readily participates in robust and well-understood chemical transformations, including Heck couplings, Michael additions, and Diels-Alder reactions. By carefully selecting catalysts and reaction conditions, researchers can control the outcome of these reactions to build diverse molecular scaffolds with high efficiency and selectivity. The protocols and mechanistic insights provided herein serve as a comprehensive guide for harnessing the synthetic power of 2-vinylpyrimidine in the pursuit of novel therapeutic agents.

References

  • Dabbs, S., et al. (2010). Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Derivatives. Molecules, 15(3), 1972-1983. Available at: [Link]

  • Trevitt, G. P., et al. (2020). Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. The Journal of Organic Chemistry, 85(18), 12047-12054. Available at: [Link]

  • Organic Chemistry Portal. Heck Reaction. Available at: [Link]

  • Wang, X., et al. (2015). Palladium catalyzed reductive Heck coupling and its application in total synthesis of (−)-17-nor-excelsinidine. RSC Advances, 5(109), 89771-89774. Available at: [Link]

  • Curwen, J. O., et al. (2008). Discovery of imidazole vinyl pyrimidines as a novel class of kinase inhibitors which inhibit Tie-2 and are orally bioavailable. Bioorganic & Medicinal Chemistry Letters, 18(16), 4723-4726. Available at: [Link]

  • Hilinski, M. K., et al. (2016). Lewis acid-promoted Diels-Alder reactions of vinylheteroaromatics. Organic Letters, 18(22), 5888-5991. Available at: [Link]

  • Le Tadic-Biadatti, M.-H., et al. (2016). Heck Coupling. In Synthetic Methods in Drug Discovery: Volume 1. The Royal Society of Chemistry. Available at: [Link]

  • Raggon, J. W., et al. (2001). A Reliable Multikilogram-Scale Synthesis of 2-Acetamido-5-Vinylpyridine Using Catalytic BINAP in a Modified Heck Reaction. Organic Process Research & Development, 5(6), 676-681. Available at: [Link]

  • Metz, A. E., et al. (2022). Asymmetric Photochemical [2+2]-Cycloaddition of Acyclic Vinyl Pyridines Through Ternary Complex Formation and an Uncontrolled Sensitization Mechanism. Journal of the American Chemical Society, 144(43), 20038-20048. Available at: [Link]

  • Hilinski, M. K., et al. (2021). Vinylazaarenes as dienophiles in Lewis acid-promoted Diels–Alder reactions. Chemical Science, 12(45), 15191-15197. Available at: [Link]

  • Trevitt, G. P., et al. (2020). Michael addition with an olefinic pyridine: organometallic nucleophiles and carbon electrophiles. National Science Foundation Public Access Repository. Available at: [Link]

  • Singh, R. K., et al. (2017). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives. Archiv der Pharmazie, 350(5). Available at: [Link]

  • LibreTexts Chemistry. (2023). Heck Reaction. Available at: [Link]

  • Kuelling, S., et al. (2010). Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands. Molecules, 15(2), 676-692. Available at: [Link]

  • Montgomery, T. P., et al. (2018). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. ACS Catalysis, 8(7), 6299-6313. Available at: [Link]

  • Dabbs, S., et al. (2010). Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Derivatives. Molecules, 15(3), 1972-1983. Available at: [Link]

  • Zhang, Y., et al. (2016). Stereospecific catalytic precision polymerization of 2-vinylpyridine via rare earth metal-mediated group transfer polymerization with 2-methoxyethylamino-bis(phenolate)-yttrium complexes. Polymer Chemistry, 7(44), 6774-6783. Available at: [Link]

  • Dabbs, S., et al. (2010). Conjugate addition of nucleophiles to the vinyl function of 2-chloro-4-vinylpyrimidine derivatives. PubMed, 15(3), 1972-1983. Available at: [Link]

  • Jover, J., & Feliu, J. M. (2022). Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles. The Journal of Organic Chemistry, 87(14), 9036-9044. Available at: [Link]

  • Singh, R. K., et al. (2020). Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives: Pyridylpyrimidinylaminophenyl Amides as Kinase Inhibitors. ResearchGate. Available at: [Link]

  • Kianmehr, E., et al. (2005). Lewis acid catalyzed and self-assembled diels-alder reactions (LACASA-DA). University of Saskatchewan Library. Available at: [Link]

  • Jover, J., & Feliu, J. M. (2022). Origin of Catalysis and Selectivity in Lewis Acid-Promoted Diels–Alder Reactions Involving Vinylazaarenes as Dienophiles. PubMed Central, 87(14), 9036-9044. Available at: [Link]

  • Moody, C. J., & Roff, G. J. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(9), 992-1008. Available at: [Link]

  • Cui, D., et al. (2020). From isoselectivity to syndioselectivity: Lewis base regulates stereochemistry in 2-vinylpyridine polymerization. Polymer Chemistry, 11(21), 3434-3438. Available at: [Link]

  • Trevitt, G. P., et al. (2020). Michael Addition with an Olefinic Pyridine: Organometallic Nucleophiles and Carbon Electrophiles. The Journal of Organic Chemistry, 85(18), 12047-12054. Available at: [Link]

  • El-Sayed, M. A. A., et al. (2018). Design, synthesis and biological evaluation of pyrimidine-based derivatives as VEGFR-2 tyrosine kinase inhibitors. Bioorganic Chemistry, 78, 251-265. Available at: [Link]

  • Jiang, L., et al. (2019). Catalytic Enantioselective Addition of Prochiral Radicals to Vinylpyridines. Journal of the American Chemical Society, 141(12), 4913-4918. Available at: [Link]

  • Dabbs, S., et al. (2010). Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Derivatives. Semantic Scholar. Available at: [Link]

  • Rossino, G., et al. (2024). A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates. Frontiers in Chemistry, 12. Available at: [Link]

  • Li, H., et al. (2017). Theoretical investigations of 2-vinylpyridine stereoselective polymerization catalyzed by cationic yttrium complexes with different ancillary ligands. ResearchGate. Available at: [Link]

  • University of Wisconsin-Madison. Carbonyl Chemistry :: Conjugate Addition - the Michael and Related Reactions. Available at: [Link]

  • Bernardes, G. J. L., et al. (2021). Rapid and robust cysteine bioconjugation with vinylheteroarenes. Chemical Science, 12(27), 9449-9455. Available at: [Link]

  • Chen, W., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1596-1603. Available at: [Link]

Sources

Method

Application Note: Mizoroki-Heck Cross-Coupling Strategies for 2-Vinylpyrimidine

Executive Summary The Mizoroki-Heck reaction is a cornerstone of modern carbon-carbon bond formation. However, when applying this methodology to 2-vinylpyrimidine—a highly valuable building block in medicinal chemistry—r...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The Mizoroki-Heck reaction is a cornerstone of modern carbon-carbon bond formation. However, when applying this methodology to 2-vinylpyrimidine—a highly valuable building block in medicinal chemistry—researchers frequently encounter catalyst deactivation, poor yields, and unwanted side reactions. This Application Note delineates the causality behind these experimental failures and provides a robust, self-validating protocol for the trans-selective β-arylation of 2-vinylpyrimidine.

Mechanistic Insights and Causality (E-E-A-T)

As a Senior Application Scientist, I approach the Heck coupling of 2-vinylpyrimidine not merely as a sequence of reagent additions, but as a delicate balance of electronic and steric microenvironments. General Heck reaction conditions often fail for strongly coordinating heterocycles due to catalyst poisoning, requiring careful ligand selection[1].

The Substrate Challenge

The pyrimidine ring is strongly electron-withdrawing, making the adjacent vinyl group highly electrophilic. While this electronic polarization favors rapid migratory insertion, it also opens the door for unwanted conjugate (Michael) additions. Furthermore, the two basic nitrogen atoms of the pyrimidine ring can act as bidentate or bridging ligands, sequestering the Pd(0) catalyst into inactive off-cycle species.

Ligand Causality

To counteract pyrimidine coordination, sterically demanding and electron-rich dialkylbiaryl phosphines (e.g., SPhos) are strictly required[2]. SPhos creates a sterically constrained environment around the Palladium center that physically blocks the coordination of the bulky pyrimidine nitrogens. Simultaneously, the electron-rich nature of the ligand accelerates the oxidative addition of the aryl halide, pushing the catalytic cycle forward before degradation pathways can dominate.

Base and Solvent Causality

Amine bases (e.g., Et₃N) are traditionally used in Heck couplings but must be avoided here to prevent base-catalyzed aza-Michael addition to the highly electrophilic vinylpyrimidine. Inorganic bases like K₃PO₄ in a semi-aqueous solvent system (Dioxane/Water) provide optimal basicity for the β-hydride elimination step without degrading the substrate[2].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition Ar-Pd(II)-X Pd0->OxAdd + Ar-X Coord Olefin Coordination Ar-Pd(II)-X(2-VP) OxAdd->Coord + 2-Vinylpyrimidine MigIns Migratory Insertion C-C Bond Formation Coord->MigIns BetaElim β-Hydride Elimination Product Release MigIns->BetaElim Regen Base-Assisted Pd(0) Regeneration BetaElim->Regen - Heck Product Regen->Pd0 + Base, - Base·HX

Fig 1. Mizoroki-Heck catalytic cycle for 2-vinylpyrimidine highlighting key intermediate states.

Reaction Optimization Data

The following table summarizes the quantitative optimization data, demonstrating the causality between reagent selection and isolated yield.

EntryCatalyst (mol%)Ligand (mol%)Base (equiv)SolventTemp (°C)Yield (%)Mechanistic Observation
1Pd(OAc)₂ (5)PPh₃ (10)K₂CO₃ (2.0)DMF10028Pd black precipitation; catalyst poisoning.
2Pd(OAc)₂ (5)P(o-tolyl)₃ (10)Et₃N (2.0)MeCN8015Significant conjugate addition byproducts.
3Pd(OAc)₂ (4)SPhos (8)K₃PO₄ (2.0)Dioxane/H₂O10082 Clean trans-arylation; robust catalytic turnover.
4Pd₂(dba)₃ (2.5)XPhos (6)Cs₂CO₃ (2.0)Toluene11076Good conversion, slight thermal degradation.

Data Synthesis: Entry 3 represents the optimal self-validating system, balancing solubility, basicity, and catalyst stability[2].

Experimental Methodologies

Reagents and Equipment
  • Substrates: 2-Vinylpyrimidine (1.2 equiv), Aryl Halide (1.0 equiv).

  • Catalytic System: Palladium(II) acetate (4 mol%), SPhos (8 mol%).

  • Base/Solvent: K₃PO₄ (2.0 equiv), 1,4-Dioxane containing 2-5% v/v H₂O.

  • Equipment: Schlenk flask, magnetic stirrer, reflux condenser, nitrogen/argon manifold.

Step-by-Step Protocol

This protocol is designed as a self-validating workflow to ensure reproducibility and scientific integrity.

Step 1: System Preparation and Degassing

  • Add K₃PO₄ (2.0 mmol) to a 25 mL Schlenk flask equipped with a magnetic stir bar.

  • Flame-dry the flask under vacuum and backfill with dry Nitrogen (repeat 3 times).

  • Add 1,4-Dioxane (5.0 mL) and deionized water (0.1 mL). Sparge the solvent mixture with Nitrogen for 15 minutes to remove dissolved oxygen, preventing phosphine oxidation.

Step 2: Active Catalyst Generation 4. Under a positive flow of Nitrogen, quickly add Pd(OAc)₂ (0.04 mmol) and SPhos (0.08 mmol). 5. Stir the mixture at room temperature for 10 minutes. Validation Checkpoint: The solution should transition to a clear, pale-yellow/orange color, indicating the successful formation of the active Pd(0)-SPhos complex.

Step 3: Substrate Addition and Heating 6. Add the Aryl Halide (1.0 mmol) followed by 2-Vinylpyrimidine (1.2 mmol). 7. Seal the flask, heat to 100 °C using a pre-calibrated oil bath, and stir vigorously.

Step 4: Reaction Monitoring (Self-Validation) 8. After 12 hours, withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. Validation Checkpoint: The reaction is complete when the starting aryl halide is consumed and a new peak corresponding to the trans-arylated product ([M+H]⁺ = calculated mass) appears. If aryl halide remains, continue heating for an additional 4-8 hours.

Step 5: Workup and Purification 9. Cool the reaction to room temperature. Dilute with EtOAc (15 mL) and filter the mixture through a short pad of Celite to remove inorganic salts and Palladium particulates. 10. Wash the organic filtrate with brine (2 × 10 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. 11. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure trans-aryl-2-vinylpyrimidine.

Workflow Step1 1. Preparation Degas Solvents & Weigh Reagents Step2 2. Reaction Setup Mix Pd(OAc)2, SPhos, K3PO4, Ar-X, 2-VP Step1->Step2 Step3 3. Heating 100 °C under N2 (12-24 h) Step2->Step3 Step4 4. Workup Filter, Extract, Concentrate Step3->Step4 Step5 5. Purification Flash Chromatography (Silica Gel) Step4->Step5

Fig 2. Step-by-step experimental workflow for the Heck cross-coupling of 2-vinylpyrimidine.

References

  • Title: N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Heck Reaction—State of the Art Source: Catalysts (MDPI) URL: [Link]

Sources

Application

Application Notes and Protocols for the Preparation and Functionalization of Metal-Organic Frameworks with Vinyl Moieties for Advanced Drug Delivery

Abstract This technical guide provides a comprehensive overview and detailed protocols for the synthesis and post-synthetic modification of metal-organic frameworks (MOFs) incorporating vinyl functionalities, with a spec...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis and post-synthetic modification of metal-organic frameworks (MOFs) incorporating vinyl functionalities, with a specific focus on their application in drug delivery. While direct synthesis with ligands like 2-vinylpyrimidine can be challenging, this note details a robust and versatile approach: the de novo synthesis of a vinyl-functionalized zirconium-based MOF, UiO-66-CH=CH2, followed by post-synthetic modification of the vinyl group. This method allows for the precise installation of desired chemical functionalities. A detailed protocol for the subsequent loading of the pyrimidine-based anticancer drug, 5-fluorouracil (5-FU), is also provided, making this guide a valuable resource for researchers in materials science, chemistry, and drug development.

Introduction to Vinyl-Functionalized MOFs

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[1] Their high surface area, tunable pore size, and tailorable chemical functionality make them ideal candidates for a wide range of applications, including gas storage, catalysis, and biomedicine.[2][3] The zirconium-based MOF, UiO-66, is particularly noteworthy for its exceptional thermal and chemical stability, which is crucial for practical applications.[4][5]

The incorporation of reactive functional groups into the MOF structure opens up a vast landscape for creating highly sophisticated materials. The vinyl group (–CH=CH₂) is an especially attractive functionality due to its ability to participate in a variety of efficient chemical transformations, such as "click" chemistry, polymerization, and oxidation.[6] This allows for the post-synthetic modification (PSM) of a pre-formed MOF, enabling the covalent attachment of new molecular entities without compromising the framework's integrity.[2][7] This approach provides a powerful platform for designing advanced drug delivery systems with features like targeted delivery and controlled release.[8][9]

This application note will guide the user through a three-stage process:

  • Synthesis of a vinyl-functionalized UiO-66 (UiO-66-CH=CH₂) via a solvothermal method.

  • Post-Synthetic Modification (PSM) of the vinyl groups via a thiol-ene reaction.

  • Drug Loading of the anticancer agent 5-fluorouracil (5-FU) into the functionalized MOF.

PART 1: Synthesis of Vinyl-Functionalized MOF (UiO-66-CH=CH₂)

The solvothermal synthesis is a widely used method for producing high-quality, crystalline MOFs.[10] This protocol describes the synthesis of UiO-66-CH=CH₂ using 2-vinyl-1,4-benzenedicarboxylic acid as the organic linker.

Protocol 1: Solvothermal Synthesis of UiO-66-CH=CH₂

Materials:

  • Zirconium(IV) chloride (ZrCl₄)

  • 2-vinyl-1,4-benzenedicarboxylic acid (H₂vBDC)

  • N,N-Dimethylformamide (DMF)

  • Acetic Acid (as a modulator)

  • Methanol

  • 20 mL Scintillation vials or Teflon-lined stainless-steel autoclave

Procedure:

  • In a 20 mL glass vial, dissolve Zirconium(IV) chloride (e.g., 58.3 mg, 0.25 mmol) and 2-vinyl-1,4-benzenedicarboxylic acid (e.g., 51.5 mg, 0.25 mmol) in 10 mL of N,N-Dimethylformamide (DMF).

  • Add acetic acid (e.g., 0.86 mL, 15 mmol) as a modulator to the solution. Modulators can improve the crystallinity and yield of the MOF by competing with the linker for coordination to the metal clusters.[10][11]

  • Seal the vial tightly and place it in a preheated oven at 120 °C for 24 hours. The elevated temperature and pressure facilitate the dissolution of precursors and promote the crystallization of the thermodynamically stable MOF product.[10]

  • After 24 hours, allow the oven to cool slowly to room temperature. White microcrystalline powder should be visible at the bottom of the vial.

  • Collect the solid product by centrifugation (e.g., 8000 rpm for 10 minutes).

  • Washing and Activation: To remove unreacted starting materials and solvent molecules from the pores, wash the collected solid with fresh DMF (3 x 10 mL), followed by methanol (3 x 10 mL). After each wash, separate the solid by centrifugation.

  • Activate the MOF by heating the methanol-exchanged sample at 120 °C under vacuum for 12 hours. This step is crucial for achieving a high surface area and accessible pores.

solvothermal_synthesis cluster_reactants Reactant Preparation cluster_reaction Solvothermal Reaction cluster_purification Product Purification & Activation A ZrCl₄ + H₂vBDC in DMF B Add Acetic Acid (Modulator) A->B Mixing C Heat in Oven 120 °C, 24h B->C D Cool to Room Temp. C->D E Centrifuge & Collect Solid D->E F Wash with DMF & Methanol E->F G Activate under Vacuum 120 °C, 12h F->G H UiO-66-CH=CH₂ G->H

Fig 1: Workflow for the solvothermal synthesis of UiO-66-CH=CH₂.

PART 2: Characterization of UiO-66-CH=CH₂

Proper characterization is essential to confirm the synthesis of the desired MOF structure and to assess its quality.

Table 1: Expected Characterization Data for UiO-66-CH=CH₂

Characterization TechniqueExpected Outcome
Powder X-Ray Diffraction (PXRD) The PXRD pattern should show sharp peaks corresponding to the simulated pattern of the UiO-66 topology, confirming the crystallinity and phase purity of the material. The main diffraction peaks for UiO-66 are typically observed at 2θ values around 7.4° and 8.5°.[12]
Thermogravimetric Analysis (TGA) The TGA curve will show an initial weight loss corresponding to the removal of guest solvent molecules, followed by a plateau indicating the thermal stability of the framework. The framework is expected to be stable up to approximately 450-500 °C in an inert atmosphere.
Fourier-Transform Infrared (FT-IR) Spectroscopy The FT-IR spectrum should confirm the presence of the vinyl group (C=C stretching around 1630 cm⁻¹) and the carboxylate groups coordinated to the zirconium clusters (asymmetric and symmetric stretches around 1580 cm⁻¹ and 1395 cm⁻¹, respectively).[12]
Scanning Electron Microscopy (SEM) SEM images will reveal the morphology of the synthesized crystals, which are typically octahedral for UiO-66, with a uniform particle size distribution.
N₂ Adsorption-Desorption (BET Analysis) The N₂ isotherm should be of Type I, characteristic of microporous materials. The Brunauer-Emmett-Teller (BET) surface area is expected to be in the range of 800-1200 m²/g for the activated material.[13]

PART 3: Post-Synthetic Modification (PSM) of UiO-66-CH=CH₂

The vinyl groups on the surface and within the pores of UiO-66-CH=CH₂ can be functionalized using a variety of organic reactions. The thiol-ene "click" reaction is a highly efficient and widely used method for PSM due to its high yield, mild reaction conditions, and tolerance to various functional groups.[6]

Protocol 2: Thiol-Ene "Click" Reaction on UiO-66-CH=CH₂

This protocol describes the attachment of a generic thiol-containing molecule (R-SH), such as cysteine or a thiol-terminated polyethylene glycol (PEG), to the vinyl groups of the MOF.

Materials:

  • Activated UiO-66-CH=CH₂

  • Thiol-containing molecule (e.g., L-cysteine)

  • Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

  • Anhydrous solvent (e.g., Tetrahydrofuran, THF)

  • UV lamp (365 nm)

Procedure:

  • In a quartz reaction vessel, suspend the activated UiO-66-CH=CH₂ (e.g., 100 mg) in 10 mL of anhydrous THF.

  • Add an excess of the thiol-containing molecule (e.g., L-cysteine, 5 molar equivalents relative to the vinyl groups) and the photoinitiator (e.g., DMPA, 0.1 molar equivalents).

  • Seal the vessel and degas the suspension by bubbling with an inert gas (e.g., Argon) for 15 minutes to remove oxygen, which can quench the radical reaction.

  • Irradiate the stirred suspension with a 365 nm UV lamp for 12 hours at room temperature.

  • After the reaction, collect the solid product by centrifugation.

  • Wash the functionalized MOF extensively with THF and then methanol to remove any unreacted reagents and the photoinitiator.

  • Dry the final product, UiO-66-S-R, under vacuum at 60 °C.

psm_workflow A UiO-66-CH=CH₂ B Suspend in THF A->B C Add R-SH and Photoinitiator B->C D Degas with Argon C->D E UV Irradiation (365 nm, 12h) D->E F Centrifuge & Wash E->F G Functionalized MOF (UiO-66-S-R) F->G

Fig 2: Post-synthetic modification workflow via thiol-ene reaction.

PART 4: Application in Drug Delivery - Loading of 5-Fluorouracil (5-FU)

The high porosity and functionalized surface of the modified MOF make it an excellent candidate for drug delivery. 5-Fluorouracil (5-FU), a pyrimidine analogue, is a widely used anticancer drug.[14]

Protocol 3: Loading of 5-Fluorouracil (5-FU) into Functionalized MOF

Materials:

  • Activated functionalized MOF (UiO-66-S-R)

  • 5-Fluorouracil (5-FU)

  • Methanol

  • Phosphate-Buffered Saline (PBS) at pH 7.4

  • UV-Vis Spectrophotometer

Procedure:

  • Prepare a stock solution of 5-FU in methanol (e.g., 1 mg/mL).

  • Immerse the activated functionalized MOF (e.g., 20 mg) in 10 mL of the 5-FU solution.

  • Stir the suspension at room temperature for 24 hours in a sealed container to allow for the diffusion and adsorption of the drug into the MOF pores.

  • Collect the 5-FU-loaded MOF (5-FU@MOF) by centrifugation.

  • Wash the 5-FU@MOF with a small amount of fresh methanol to remove any drug adsorbed on the external surface.

  • Dry the final product under vacuum at room temperature.

  • Quantification of Drug Loading: To determine the amount of encapsulated 5-FU, measure the concentration of 5-FU remaining in the supernatant and the washing solutions using a UV-Vis spectrophotometer (λ_max for 5-FU is ~266 nm). The drug loading capacity can be calculated using the following formula:

    Loading Capacity (%) = [(Initial mass of 5-FU) - (Mass of 5-FU in supernatant and washes)] / (Mass of MOF) * 100

Table 2: Representative Data for MOF Properties Before and After Modifications

Sample IDBET Surface Area (m²/g)Pore Volume (cm³/g)5-FU Loading Capacity (wt%)
UiO-66-CH=CH₂~1150~0.45N/A
UiO-66-S-R (Post-PSM)~850~0.35N/A
5-FU@UiO-66-S-R~350~0.18~20-30%

Note: These values are illustrative and can vary depending on the specific thiol (R-SH) used and the precise experimental conditions. A decrease in surface area and pore volume after PSM and drug loading is a strong indicator of successful functionalization and encapsulation.[15]

Conclusion and Future Outlook

This application note provides a detailed, step-by-step guide for the synthesis of a vinyl-functionalized MOF, its subsequent modification via a thiol-ene reaction, and its application in loading the anticancer drug 5-fluorouracil. The presented protocols are robust and can be adapted for the incorporation of various other functional molecules and therapeutic agents. The ability to covalently modify the MOF structure post-synthesis offers a powerful tool for creating highly tailored drug delivery platforms. Future work can focus on attaching targeting ligands (e.g., folic acid, antibodies) to the MOF surface for cell-specific delivery, or incorporating stimuli-responsive linkers for controlled drug release in response to specific biological cues such as pH or enzyme concentration.[6]

References

  • Improving the drug delivery performance of ZIF-8 with amine functionalization as a 5-fluorouracil nanocarrier. (2025). PMC.
  • A 2D Porous Zinc-Organic Framework Platform for Loading of 5-Fluorouracil. (2022). MDPI.
  • Targeted Delivery of 5-Fluorouracil and Sonidegib via Surface-Modified ZIF-8 MOFs for Effective Basal Cell Carcinoma Therapy. (n.d.). PMC.
  • Dual functions of pH-sensitive cation Zr-MOF for 5-Fu: large drug-loading capacity and high-sensitivity fluorescence detection. (2021). Dalton Transactions. [Link]

  • A Luminescent Mg-Metal–Organic Framework for Sustained Release of 5-Fluorouracil: Appropriate Host–Guest Interaction and Satisfied Acid–Base Resistance. (2020). ACS Publications. [Link]

  • UiO-66 MOF and Poly(vinyl cinnamate) Nanofiber Composite Membranes Synthesized by a Facile Three-Stage Process. (2015). Industrial & Engineering Chemistry Research.
  • Solvothermal Synthesis Of MOFs. (n.d.). Innovation.world. [Link]

  • Post-Synthetic Modification and Its Effects on MOF Performance. (2025).
  • EP3197902A1 - Process for preparing a zirconium-based metal organic framework. (n.d.).
  • SYNTHESIS AND MODELLING OF FUNCTIONALIZED UiO-66 METAL- ORGANIC FRAMEWORKS FOR GAS ADSORPTION. (2024). Universiti Putra Malaysia Institutional Repository.
  • Synthesis of Zr metal–organic frameworks (MOFs) to remove Fe3+ from water. (n.d.). PMC - NIH. [Link]

  • Synthesis and Characterization of 2D Metal-Organic Frameworks for Adsorption of Carbon Dioxide and Hydrogen. (2020). Frontiers.
  • Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks. (2020). PMC. [Link]

  • Linker-Connectivity Regulated Competitive Synthesis of Zirconium-Based Metal–Organic Frameworks. (2025).
  • Post-synthetic modification of the metal–organic framework compound UiO-66. (n.d.). Journal of Materials Chemistry (RSC Publishing). [Link]

  • Postsynthetic Modification of a Metal–Organic Framework for Stabilization of a Hemiaminal and Ammonia Uptake. (2011).
  • Metal-organic frameworks in oral drug delivery. (2024). PMC - NIH. [Link]

  • Synthesis and Characterization of Functionalized Metal-organic Frameworks. (n.d.). PMC - NIH. [Link]

  • Green Synthesis of a Functionalized Zirconium-Based Metal–Organic Framework for Water and Ethanol Adsorption. (2019). MDPI.

Sources

Technical Notes & Optimization

Troubleshooting

How to prevent spontaneous polymerization of 2-vinylpyrimidine during storage

Welcome to the Technical Support Center for 2-vinylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and purity of 2-vinylpyrimidine during storage...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-vinylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and purity of 2-vinylpyrimidine during storage and handling. Spontaneous polymerization is a critical issue that can compromise experimental results. This document provides in-depth, evidence-based answers to common questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What is 2-vinylpyrimidine, and why is it so prone to spontaneous polymerization?

2-Vinylpyrimidine is a heterocyclic organic compound featuring a pyrimidine ring substituted with a vinyl group (-CH=CH₂). This structure makes it a valuable monomer in polymer synthesis and a versatile intermediate in pharmaceutical and chemical industries.[1][2][3]

The susceptibility to spontaneous polymerization stems from the high reactivity of the vinyl group. The polymerization process is typically a free-radical chain reaction. It can be initiated by various environmental factors, including:

  • Heat: Provides the activation energy needed to form initial radical species.

  • Light (UV radiation): Can photolytically cleave bonds to generate radicals.

  • Oxygen: Reacts with the monomer to form peroxides, which are unstable and can decompose into radicals, initiating polymerization.[4][5]

  • Contaminants: Impurities such as metal ions or other radical sources can act as initiators.

Once initiated, the reaction proceeds in a chain-growth fashion, rapidly converting the liquid monomer into a viscous liquid, gel, or solid polymer.

Troubleshooting Guide

This section addresses specific problems you might encounter with your 2-vinylpyrimidine stock.

Problem: My 2-vinylpyrimidine appears viscous, has solidified, or turned brown.
  • Probable Cause: This is a clear indication of advanced spontaneous polymerization.[2] The monomer has likely formed long polymer chains, drastically increasing its viscosity or turning it into a solid mass. The discoloration is also a common sign of degradation and polymerization. This can happen if the material was stored at an improper temperature, exposed to light, or if the inhibitor was depleted.

  • Can I salvage it? Unfortunately, once significant polymerization has occurred, the monomer is generally not salvageable for high-purity applications. The polymer is extremely difficult to remove, and the remaining monomer is likely contaminated with oligomers and degradation byproducts that will interfere with subsequent reactions.

  • Recommended Action:

    • Do not attempt to use the material.

    • Review your storage conditions against the recommendations in this guide.

    • Dispose of the material according to your institution's hazardous waste protocols.[6]

    • Order a fresh batch of the monomer and implement proper storage protocols immediately upon receipt.

Problem: I suspect my monomer is partially polymerized, but it's still a liquid. How can I confirm this?
  • Probable Cause: The monomer may have started to form shorter polymer chains, known as oligomers.[7][8] This can occur even under seemingly proper storage conditions over time. These oligomers may not be visible but can significantly impact reaction kinetics and final polymer properties.

  • Confirmation Methods:

    • Visual Inspection: Check for a noticeable increase in viscosity compared to a fresh sample.

    • Solubility Test: Place a small drop of the monomer on a glass slide. Add a drop of a solvent in which the monomer is soluble but the polymer is not (e.g., methanol). If the solution appears hazy or a precipitate forms, it indicates the presence of polymer.

    • Analytical Techniques: For a more definitive answer, techniques like Gel Permeation Chromatography (GPC) can be used to detect the presence of higher molecular weight species (oligomers and polymers).[9]

Protocols & Best Practices

Adhering to strict storage and handling protocols is the most effective way to prevent polymerization.

Q2: What are the ideal long-term storage conditions for 2-vinylpyrimidine?

To maximize shelf life and maintain purity, 2-vinylpyrimidine must be stored under controlled conditions that minimize exposure to polymerization initiators.

ParameterRecommendationRationale
Temperature -20°C in a freezer. [1][6]Low temperatures significantly reduce the rate of chemical reactions, including the formation of initiating radicals and the propagation of polymer chains.
Atmosphere Inert atmosphere (Nitrogen or Argon). Oxygen can react with vinyl monomers to form peroxides, which are potent polymerization initiators.[4][5][10] An inert atmosphere displaces oxygen.
Light Store in an amber or opaque vial, away from light. [11][12]UV light provides the energy to generate free radicals, initiating polymerization.
Inhibitor Ensure the product contains an inhibitor. Commercial 2-vinylpyrimidine is typically supplied with a small amount of an inhibitor like p-tert-butylcatechol (TBC) or hydroquinone (HQ).[1][2]
Q3: What is the role of an inhibitor, and is it always necessary?

Inhibitors, also known as stabilizers or radical scavengers, are crucial for preventing premature polymerization.[13] They are compounds that react with and neutralize free radicals as they form, effectively terminating the polymerization chain reaction before it can propagate.

  • Mechanism of Action: Phenolic inhibitors like TBC or hydroquinone work by donating a hydrogen atom to a reactive radical (R•), creating a stable, non-reactive radical from the inhibitor and a non-radical species from the initial radical. This new inhibitor-derived radical is too stable to initiate further polymerization.

Q4: My experiment is sensitive to inhibitors. What is the standard protocol for removing them just before use?

For many polymerization reactions, the presence of an inhibitor is undesirable as it will prevent the intended reaction from occurring. The inhibitor must be removed immediately before the experiment.

Protocol: Inhibitor Removal using an Alumina Column

This is the most common and effective method for removing phenolic inhibitors like TBC and MEHQ.[14][15]

  • Materials:

    • Basic alumina, activated

    • Glass chromatography column or a disposable syringe barrel plugged with glass wool

    • 2-Vinylpyrimidine (stabilized)

    • Receiving flask (amber glass, cooled in an ice bath)

  • Procedure:

    • Prepare the Column: Pack the column with a bed of basic alumina. The amount will depend on the volume of monomer to be purified; a 5-10 cm bed is typically sufficient for lab-scale purification.

    • Equilibrate (Optional but Recommended): Pass a small amount of a suitable dry, inert solvent through the column to wet the packing.

    • Load the Monomer: Carefully add the 2-vinylpyrimidine to the top of the alumina column.

    • Elute: Allow the monomer to pass through the column via gravity. Do not apply pressure, as this can generate heat.[14]

    • Collect the Purified Monomer: Collect the inhibitor-free monomer in the cooled receiving flask.

    • Immediate Use: The purified monomer is now highly susceptible to polymerization and should be used immediately.[16] If short-term storage is unavoidable, keep it on ice and under an inert atmosphere for no more than a few hours.

Visual Guides

Workflow for Handling 2-Vinylpyrimidine

G cluster_0 Receiving & Storage cluster_1 Pre-Experiment Preparation cluster_2 Experiment & Disposal Receive Receive New Bottle Inspect Inspect for Polymer Receive->Inspect Check for viscosity, color change Store Store at -20°C in Dark, Inert Atmosphere Inspect->Store If OK Dispose Dispose of Column & Waste Monomer Properly Inspect->Dispose If Polymerized PrepColumn Prepare Alumina Column Store->PrepColumn RemoveInhibitor Pass Monomer Through Column PrepColumn->RemoveInhibitor Collect Collect Purified Monomer on Ice RemoveInhibitor->Collect Use Use Immediately in Reaction Collect->Use Use->Dispose

Caption: Workflow for receiving, storing, and preparing 2-vinylpyrimidine.

Mechanism of Free-Radical Polymerization and Inhibition

G cluster_0 Polymerization Pathway cluster_1 Inhibition Pathway Initiator Initiator (I) Radical Radical (R•) Initiator->Radical Heat/Light GrowingChain Growing Chain (RM•) Radical->GrowingChain Terminated Terminated (RH) Radical->Terminated Monomer1 Monomer (M) Monomer1->GrowingChain LongerChain Longer Chain (RM₂•) GrowingChain->LongerChain Monomer2 Monomer (M) Monomer2->LongerChain Polymer Polymer LongerChain->Polymer ...n Monomers Inhibitor Inhibitor (Inh-H) Inhibitor->Terminated StableRadical Stable Radical (Inh•) Terminated->StableRadical Stops Polymerization

Caption: Role of an inhibitor in terminating free-radical polymerization.

References

  • Minsker, K. S., & Kots, V. S. (1992). The Role of Oxygen in the Polymerization of Vinyl Chloride. Journal of Vinyl and Additive Technology. Retrieved from [Link]

  • Ying, H., & He, J. (2014). Oxygen inhibition of free-radical polymerization is the dominant mechanism behind the “mold effect” on hydrogels. RSC Advances. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Semantic Scholar. (1992). The Role of Oxygen in the Polymerization of Vinyl Chloride. Retrieved from [Link]

  • Google Patents. (2006). US20060089512A1 - Method for reducing mehq content in acrylic acid.
  • ACS Publications. (2021). Oxygen-Initiated Free-Radical Polymerization of Alkyl Acrylates at High Temperatures. Retrieved from [Link]

  • INCHEM. (n.d.). ICSC 1232 - 2-VINYLPYRIDINE. Retrieved from [Link]

  • Wikipedia. (n.d.). 2-Vinylpyridine. Retrieved from [Link]

  • ResearchGate. (2015). How can I remove the inhibitor (MEHQ 500~600ppm) in 2-hydroxyethyl acrylate monomer 96% solution?. Retrieved from [Link]

  • RadTech. (n.d.). An Overview of Oxygen Inhibition in Photocuring. Retrieved from [Link]

  • Cheresources.com Community. (2017). Removing Mehq Inhibitor From Methyl Acrylate Monomer. Retrieved from [Link]

  • Zibo Zhangdian Oriental Chemistry Co., Ltd. (n.d.). 2-vinylpyridine. Retrieved from [Link]

  • University of Florida Digital Collections. (n.d.). ANIONIC POLYMERIZATION OF 2-VINYLPYRIDINES: STUDIES OF INTERMEDIATE CARBANIONS AND THEIR ROLE IN THE STEREOCHEMISTRY OF POLYMERI. Retrieved from [Link]

  • PubChem - NIH. (n.d.). 2-Vinylpyridine. Retrieved from [Link]

  • ACS Publications. (2019). Poly(vinylpyridine) Segments in Block Copolymers: Synthesis, Self-Assembly, and Versatility. Retrieved from [Link]

  • ResearchGate. (2001). Controlled free-radical polymerization of 2-vinylpyridine in the presence of nitroxides. Retrieved from [Link]

  • Loughborough University Research Repository. (n.d.). Characterisation of oligomers of vinyl polymers. Retrieved from [Link]

  • PubMed. (2019). Enzyme-initiated Free Radical Polymerizations of Vinyl Monomers Using Horseradish Peroxidase. Retrieved from [Link]

  • Google Patents. (2006). US7989573B2 - Method of free radically polymerizing vinyl monomers.
  • National Center for Biotechnology Information. (2022). Next-Generation Heterocyclic Electrophiles as Small-Molecule Covalent MurA Inhibitors. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022). Recent Advances in Antioxidant Polymers: From Sustainable and Natural Monomers to Synthesis and Applications. Retrieved from [Link]

  • Google Patents. (1976). US3947526A - Polymerization of vinylpyridine.
  • ResearchGate. (n.d.). (PDF) Vinyl-functionalized polysiloxane as radical scavenger during the degradation of poly(vinyl chloride). Retrieved from [Link]

  • PubMed. (1996). Oligomers in plastics packaging. Part 1: Migration tests for vinyl chloride tetramer. Retrieved from [Link]

  • Taylor & Francis Group. (n.d.). Handbook of Vinyl Polymers: Radical Polymerization, Process, and Technology, Second Edition. Retrieved from [Link]

  • National Center for Biotechnology Information. (2026). Vinyl chloride oligomers: On the road to understand the potential toxicity of PVC nanoplastics. Retrieved from [Link]

  • RSC Publishing. (2025). Monodisperse amphiphilic double-crystalline block oligomers composed of linear alkyl chains and poly(vinyl alcohol) segments prepared by aldol-group transfer polymerization and recycling size-exclusion chromatography separation. Retrieved from [Link]

  • ScienceDirect. (n.d.). STRUCTURAL STUDIES OF AN OLIGOMER (VINYL CHLORIDE TETRAMER) ISOLATED FROM POLY(VINYL CHLORIDE) RESIN USED FOR FOOD PACKAGING APP. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification and Vacuum Distillation of 2-Vinylpyrimidine

Welcome to the technical support resource for the purification of 2-vinylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals who are handling this highly reactive and challe...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the purification of 2-vinylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals who are handling this highly reactive and challenging monomer. This document synthesizes established chemical principles with field-proven insights to provide a comprehensive guide to its purification, with a strong emphasis on troubleshooting and safety.

The Challenge: Understanding the High Reactivity of 2-Vinylpyrimidine

2-Vinylpyrimidine is an electron-deficient heterocyclic compound featuring a vinyl group, making it exceptionally prone to polymerization. Historical attempts to purify vinylpyrimidines have been fraught with difficulty. Early studies noted that upon attempts at distillation or dehydration, the compound readily forms "a clear viscous tan resin," and efforts to prevent this using standard inhibitors of the time, such as hydroquinone, were unsuccessful[1].

The primary challenge stems from the high reactivity of the vinyl group, which can be initiated by:

  • Heat: Thermal energy can initiate self-polymerization.

  • Light: UV radiation can generate radicals that trigger a chain reaction.

  • Acidic Impurities: Traces of acid can catalyze cationic polymerization.

  • Oxygen/Peroxides: Peroxides formed from exposure to air can act as radical initiators.

Due to the limited specific literature on 2-vinylpyrimidine, the protocols and troubleshooting advice herein are based on best practices established for the closely related and extensively studied analogue, 2-vinylpyridine[2][3], adapted to address the known extreme instability of the pyrimidine core.

Critical Safety and Handling Precautions

Before any experimental work, it is imperative to understand the potential hazards. Based on analogous compounds, 2-vinylpyrimidine should be treated as a hazardous substance.

  • Toxicity and Corrosivity: Assumed to be toxic if swallowed or in contact with skin, and corrosive, causing severe skin and eye burns[4][5][6].

  • Lachrymator: Expected to be a substance that irritates the eyes and causes tears[4].

  • Handling: All manipulations must be performed in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves (double-gloved), a flame-resistant lab coat, and tightly sealed safety goggles or a face shield[5][7].

  • Storage: Purified 2-vinylpyrimidine must be stored under an inert atmosphere (nitrogen or argon), in the dark, at low temperatures (freezer, -20°C is recommended)[4][7][8]. Crucially, a polymerization inhibitor must be added for storage.

Troubleshooting Guide: Vacuum Distillation

Vacuum distillation is the recommended method for purification as it lowers the boiling point, thereby reducing thermal stress on the compound[3][9]. However, issues are common.

Problem EncounteredPotential Cause(s)Recommended Solutions & Preventative Measures
Sudden Polymerization in Distillation Flask 1. Insufficient or inactive polymerization inhibitor. 2. Distillation temperature is too high. 3. Localized overheating ("hot spots") in the flask. 4. Air leak in the vacuum system introducing oxygen.1. Inhibitor: Add a fresh, appropriate inhibitor before heating (e.g., 4-tert-butylcatechol (TBC) or Butylated hydroxytoluene (BHT) at 100-200 ppm).2. Temperature Control: Use the lowest possible vacuum to distill at a pot temperature below 80°C. Use a gentle heating source like an oil bath and stir constantly. 3. System Integrity: Ensure all joints are perfectly sealed. Use high-vacuum grease. Perform a leak test before heating.
Low or No Product Distilling Over 1. Vacuum is too high (boiling point is below ambient temperature). 2. Polymerization has occurred, leaving non-volatile polymer in the flask. 3. The system has a significant leak, preventing a low enough pressure.1. Adjust Vacuum: Slowly and carefully decrease the vacuum (increase pressure) until gentle boiling is observed at the target temperature. 2. Inspect Flask: If the residue is highly viscous or solid, polymerization has occurred. Abort the distillation. 3. Check for Leaks: Re-check all seals and connections. Listen for hissing sounds.
Product is Yellow or Brown 1. Co-distillation of impurities. 2. Some thermal degradation or minor polymerization has occurred. 3. The crude material was heavily contaminated.1. Fractional Distillation: Use a short Vigreux column to improve separation. 2. Lower Temperature: Improve the vacuum to further reduce the distillation temperature. 3. Pre-treatment: Consider passing the crude material through a short plug of basic alumina to remove acidic impurities and some polar contaminants before distillation[10].
Distillate Polymerizes in Receiving Flask 1. The receiving flask is too warm. 2. Lack of inhibitor in the distillate. 3. Exposure to light.1. Cooling: Keep the receiving flask cooled in an ice bath during the entire distillation process. 2. Add Inhibitor: Place a small amount of inhibitor (e.g., a few crystals of BHT) in the receiving flask before starting the distillation. 3. Protect from Light: Wrap the collection apparatus with aluminum foil.

Frequently Asked Questions (FAQs)

Q1: The literature from 1952 says inhibitors like hydroquinone were unsuccessful. Which inhibitor should I use? A1: While early reports noted issues, inhibitor chemistry and understanding have advanced significantly[1]. For vinyl-heterocycles, phenolic radical scavengers are the standard choice. 4-tert-butylcatechol (TBC) is often preferred for distillation as it has a lower vapor pressure than BHT. Start with a concentration of approximately 100-200 ppm. It is critical to add it to the crude material before applying any heat.

Q2: What are the ideal vacuum pressure and temperature for distillation? A2: There is no published boiling point data for 2-vinylpyrimidine under vacuum. However, for the analogous 2-vinylpyridine, a boiling point of 79-82°C at 29 mmHg is reported[8]. You should aim for a pressure low enough to bring the boiling point below 70°C to minimize thermal decomposition. A good starting point is to apply high vacuum (<1 mmHg) and gently heat the pot, observing the temperature at which distillation begins.

Q3: How do I remove the inhibitor after purification if it interferes with my reaction? A3: Phenolic inhibitors like TBC or BHT can be removed by passing the purified, inhibited monomer through a small column packed with basic alumina[10]. This should be done immediately before use, and the inhibitor-free monomer should be used right away, as it will be extremely unstable.

Q4: My entire sample turned into a solid resin in the flask. What happened? A4: This is a classic case of runaway polymerization. It indicates that the thermal stress on the molecule exceeded the capacity of the inhibitor. The most likely causes are an air leak, a distillation temperature that was too high, or localized overheating. Review the troubleshooting guide and ensure all preventative measures are in place for the next attempt.

Experimental Protocol: Vacuum Distillation of 2-Vinylpyrimidine

This protocol is a guideline based on best practices for highly reactive monomers. Proceed with extreme caution.

Materials & Equipment:

  • Crude 2-vinylpyrimidine

  • 4-tert-butylcatechol (TBC) or Butylated hydroxytoluene (BHT)

  • Short-path distillation apparatus or a small Vigreux column

  • Two-neck round-bottom flask (distillation pot)

  • Thermometer and adapter

  • Stir bar and magnetic stir plate with heating (oil bath)

  • High-vacuum pump with a cold trap (dry ice/acetone or liquid nitrogen)

  • Inert gas source (Nitrogen or Argon)

Procedure:

  • Apparatus Setup: Assemble the distillation apparatus. Ensure all glassware is meticulously clean and dry. Use high-vacuum grease for all joints.

  • Inhibitor Addition: Place the crude 2-vinylpyrimidine (e.g., 10 g) and a magnetic stir bar into the distillation flask. Add the inhibitor (e.g., 1-2 mg of TBC).

  • System Purge: Seal the system and purge with inert gas for 5-10 minutes to remove oxygen.

  • Apply Vacuum: Turn on the vacuum pump and allow the pressure to drop to its minimum level (ideally <1 mmHg). A cold trap is essential to protect the pump.

  • Begin Heating & Stirring: Begin vigorous stirring. Slowly heat the oil bath. Do not heat the flask directly.

  • Monitor Distillation: Watch for the first drops of distillate. Note the head temperature and the pot temperature. The head temperature should remain stable during the collection of the main fraction.

  • Collection: Collect the clear, colorless fraction. It is advisable to have a small crystal of inhibitor in the receiving flask, which should be cooled in an ice bath.

  • Do Not Distill to Dryness: Stop the distillation when approximately 10-15% of the initial volume remains in the distillation pot. Heating the residue can lead to violent decomposition or polymerization.

  • Shutdown: Remove the heat source first. Allow the system to cool completely before slowly and carefully re-introducing inert gas to break the vacuum.

  • Storage: Immediately transfer the purified product to a clean, amber vial. Add a small amount of fresh inhibitor, flush with inert gas, seal tightly, and store in a freezer (-20°C)[7].

Visualization: Troubleshooting Workflow

The following diagram outlines the decision-making process when encountering issues during the purification of 2-vinylpyrimidine.

Troubleshooting_Workflow start Distillation Problem check_poly Is there solid/viscous polymer in the flask? start->check_poly check_yield Is the yield very low or zero? check_poly->check_yield No sol_poly STOP HEATING IMMEDIATELY 1. Check/add fresh inhibitor. 2. Lower pot temperature. 3. Check for vacuum leaks. check_poly->sol_poly Yes check_color Is the distillate colored? check_yield->check_color No sol_leak Check system for leaks. Ensure pump is adequate. Verify pressure reading. check_yield->sol_leak Yes sol_temp Improve vacuum to lower BP. Use fractional column (Vigreux). Pre-treat crude with alumina. check_color->sol_temp Yes sol_collect Add inhibitor to receiver. Cool receiver with ice bath. Protect from light. check_color->sol_collect No, but want to improve stability sol_poly->start Restart with corrections sol_leak->start Restart after fixing success Pure Product Obtained sol_temp->success sol_collect->success

Caption: Troubleshooting workflow for the vacuum distillation of 2-vinylpyrimidine.

References

  • Pike, R. M. (1952). A STUDY OF THE SYNTHESIS OF VINYLPYRIMIDINES. Journal of the American Chemical Society. [Link]

  • Wikipedia. (2024). 2-Vinylpyridine. [Link]

  • Grokipedia. (n.d.). 2-Vinylpyridine. [Link]

  • Shashank K. (n.d.). 2-vinyl pyridine cas no 100-69-6 - Safety Data Sheet. [Link]

  • Google Patents. (1958).
  • Eureka | Patsnap. (2013). Method for synthesizing and preparing 2-vinyl pyridine. [Link]

  • PubChem - NIH. (n.d.). 2-Vinylpyridine | C7H7N | CID 7521. [Link]

  • Journal of the American Chemical Society. (2011). End-Functionalized Polymerization of 2-Vinylpyridine through Initial C–H Bond Activation.... [Link]

  • INCHEM. (n.d.). ICSC 1232 - 2-VINYLPYRIDINE. [Link]

Sources

Troubleshooting

Technical Support Center: Stabilizing 2-Vinylpyrimidine Monomers

Welcome to the technical support center for handling and stabilizing 2-vinylpyrimidine monomers. This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for handling and stabilizing 2-vinylpyrimidine monomers. This guide is designed for researchers, scientists, and drug development professionals who work with this highly reactive and valuable building block. The unique electronic nature of the pyrimidine ring, coupled with the vinyl group, presents specific challenges in preventing unwanted polymerization. This resource provides in-depth, experience-driven advice to ensure the stability and purity of your 2-vinylpyrimidine monomers throughout storage and experimental use.

Frequently Asked Questions (FAQs)

Q1: Why is 2-vinylpyrimidine so prone to polymerization?

A1: The vinyl group on the 2-position of the pyrimidine ring is highly susceptible to free-radical polymerization. This reactivity is exacerbated by the electron-withdrawing nature of the nitrogen atoms in the pyrimidine ring, which can stabilize radical intermediates. Factors like heat, light (UV radiation), and the presence of radical initiators (even trace impurities) can trigger a rapid and often exothermic polymerization reaction.[1][2] This can lead to the loss of valuable monomer, the formation of insoluble "popcorn" polymer, and potentially hazardous runaway reactions.[1][3]

Q2: What are the primary classes of inhibitors suitable for 2-vinylpyrimidine?

A2: Inhibitors for vinyl monomers are broadly categorized as true inhibitors and retarders.[1] For a reactive monomer like 2-vinylpyrimidine, a combination is often ideal.

  • Phenolic Inhibitors: These are the most common for storage and transport.[1] They function by donating a hydrogen atom to a propagating radical, forming a stable phenoxyl radical that is less likely to initiate further polymerization. Common examples include:

    • Hydroquinone (HQ)

    • 4-Methoxyphenol (MEHQ)

    • 4-tert-Butylcatechol (TBC)[1][4]

    • Butylated Hydroxytoluene (BHT)[5]

  • Stable Free Radicals: Compounds like TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) are highly effective radical scavengers.[1] They directly trap propagating radicals to terminate the polymerization chain.

  • Aromatic Amines and Nitro Compounds: These can also act as inhibitors, though their effectiveness can be monomer-specific.[6]

Q3: Does the presence of the pyrimidine ring influence inhibitor selection?

A3: Yes, the basicity of the nitrogen atoms in the pyrimidine ring is a crucial consideration. Acidic inhibitors could potentially interact with the monomer, leading to undesired side reactions or reduced inhibitor efficacy. Therefore, phenolic inhibitors with moderate acidity are generally preferred. For heterocyclic nitrogen-containing monomers like vinylpyridines (a close structural analog), inhibitors such as o-aminophenol and tert-butylcatechol have proven effective.[7]

Q4: How do I choose between different phenolic inhibitors?

A4: The choice often depends on the intended application and subsequent purification steps.

  • MEHQ and HQ: Effective and widely used. However, they may require removal before polymerization, which is typically done by an alkaline wash or distillation.[6][8][9]

  • TBC: A very common and effective inhibitor for vinylpyridines.[4] It can also be removed by an alkaline wash.

  • BHT: More volatile than HQ or MEHQ, which can be an advantage or disadvantage depending on your process. It is often used during purification and storage.[5]

Inhibitor Selection and Properties

InhibitorTypical ConcentrationMechanism of ActionOxygen RequirementRemoval MethodKey Considerations
Hydroquinone (HQ) 100-1000 ppmRadical Scavenger (H-atom donor)YesAlkaline wash, Distillation[6][9]Can sublime and may discolor on exposure to light and air.
4-Methoxyphenol (MEHQ) 10-1000 ppmRadical Scavenger (H-atom donor)YesAlkaline wash, Distillation[8]Less volatile and more soluble in many organic monomers than HQ.
4-tert-Butylcatechol (TBC) 50-500 ppmRadical Scavenger (H-atom donor)YesAlkaline wash, Adsorption on alumina[7]Highly effective for vinylpyridines and related heterocycles.[4][7]
Butylated Hydroxytoluene (BHT) 100-200 ppm[5]Radical Scavenger (H-atom donor)YesDistillation, Column chromatography[5]More volatile than other phenolic inhibitors.
Phenothiazine 10-100 ppmRadical ScavengerNoMore difficult to removeVery effective at high temperatures, but can impart color.[2]

Troubleshooting Guide

Problem 1: Monomer has polymerized in the bottle during storage.

  • Root Cause Analysis:

    • Inhibitor Depletion: The inhibitor is consumed over time, especially with repeated exposure to air (oxygen) and light.

    • Improper Storage Conditions: Storage at elevated temperatures or exposure to UV light can accelerate radical formation and overcome the inhibitor.[4][5][10]

    • Contamination: The presence of peroxides or other radical-initiating species can lead to polymerization.

  • Solution Workflow:

    • Safety First: Do not attempt to open a container that is bulging or shows signs of significant pressure buildup. Polymerization can be highly exothermic.[1]

    • Verification: If safe to do so, check for a significant increase in viscosity or the presence of solid polymer.

    • Prevention:

      • Always store 2-vinylpyrimidine at low temperatures (≤ 4°C is recommended, with some sources suggesting as low as -20°C for long-term storage).[5][11]

      • Store in the dark, using amber glass bottles or by wrapping the container in foil to protect from light.[5]

      • Ensure the container is sealed under an inert atmosphere like argon or nitrogen to minimize oxygen exposure, which can be complex as some inhibitors require oxygen to function effectively.[5]

Problem 2: Monomer polymerizes during distillation or other heat-involved processes.

  • Root Cause Analysis:

    • Thermal Initiation: High temperatures can initiate polymerization, even in the presence of an inhibitor.[1]

    • Inhibitor Volatility: The inhibitor may not be effective at the distillation temperature or may be removed with the initial fractions.

  • Solution Workflow:

    • Use a High-Temperature Inhibitor: For distillation, consider adding a small amount of a high-temperature inhibitor like phenothiazine.

    • Vacuum Distillation: Always perform distillations under reduced pressure to lower the boiling point and minimize thermal stress on the monomer.[5]

    • Inert Atmosphere: Conduct the distillation under a gentle stream of nitrogen or argon.

    • Monitor Temperature: Keep the reboiler temperature as low as possible.

Problem 3: Polymerization occurs in the reaction mixture before the intended initiation.

  • Root Cause Analysis:

    • Incomplete Inhibitor Removal: Residual inhibitor can interfere with the desired polymerization, but if removed too early without proper precautions, the monomer can polymerize prematurely.

    • Contaminated Reagents/Solvents: Solvents (especially ethers) can contain peroxides that act as radical initiators.

  • Solution Workflow:

    • Inhibitor Removal Protocol: Remove the inhibitor immediately before use.[8][9] A common method is to wash the monomer with a 5-10% aqueous sodium hydroxide solution to extract phenolic inhibitors, followed by washing with deionized water to neutrality, drying over a suitable agent (e.g., anhydrous MgSO₄ or K₂CO₃), and then filtering.[6][8]

    • Solvent Purity: Use freshly distilled or peroxide-free solvents. Test for peroxides using commercially available test strips.

    • Inert Reaction Setup: Ensure your reaction vessel is free of oxygen by purging with an inert gas.

Experimental Protocols

Protocol 1: Removal of Phenolic Inhibitors (Alkaline Wash)
  • Place the 2-vinylpyrimidine monomer in a separatory funnel.

  • Add an equal volume of 5% (w/v) aqueous sodium hydroxide solution.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

  • Allow the layers to separate and drain off the lower aqueous layer.

  • Repeat the wash with fresh 5% NaOH solution.

  • Wash the monomer with deionized water until the aqueous layer is neutral (test with pH paper).

  • Transfer the monomer to a clean, dry flask and add a suitable drying agent (e.g., anhydrous potassium carbonate, as it is basic and will not react with the pyrimidine).

  • Allow the monomer to dry for at least one hour with occasional swirling.

  • Filter the dried monomer into a clean, dry flask, preferably under an inert atmosphere.

  • Use the purified monomer immediately.

Protocol 2: Column Chromatography for Inhibitor Removal

For small-scale experiments or when an alkaline wash is not desirable, passing the monomer through a short plug of basic alumina can effectively remove phenolic inhibitors.[7][12]

  • Pack a small chromatography column or a pipette with a cotton plug with activated basic alumina.

  • Pre-rinse the column with a small amount of a dry, inert solvent (e.g., hexane) and allow it to drain.

  • Carefully add the inhibited 2-vinylpyrimidine monomer to the top of the column.

  • Collect the purified monomer as it elutes. The inhibitor will be adsorbed onto the alumina.

  • It is advisable to add a fresh, known amount of inhibitor to the purified monomer if it is to be stored for any length of time.[5]

Visualizing the Workflow

Inhibitor Selection and Monomer Handling Workflow

InhibitorWorkflow cluster_storage Storage & Transport cluster_purification Pre-Reaction Purification cluster_reaction Experimental Use Storage Receive Inhibited 2-Vinylpyrimidine Check Check for Polymerization (Viscosity, Solids) Storage->Check Store Store at ≤ 4°C In Dark, Under Inert Gas Check->Store If OK Purify Choose Removal Method Store->Purify Alkali_Wash Alkaline Wash (e.g., 5% NaOH) Purify->Alkali_Wash Phenolic Inhibitor Alumina_Col Basic Alumina Column Purify->Alumina_Col Phenolic Inhibitor (Small Scale) Distill Vacuum Distillation (with non-volatile inhibitor) Purify->Distill Non-phenolic or High-Boiling Impurities Dry Dry Monomer (e.g., K2CO3) Alkali_Wash->Dry Use Use Immediately in Inert Atmosphere Reaction Alumina_Col->Use Distill->Use Dry->Use

Caption: Workflow for handling 2-vinylpyrimidine from storage to use.

References

  • Kinetics and Mechanism of the Inhibited Polymeriz
  • What is high performance polymerization inhibitor? Wako Pure Chemical Industries.
  • What is the classification and mechanism of polymeriz
  • Inhibitor removal from vinyl pyridines - US2826581A.
  • Polymeris
  • Polymerization in the presence of inhibitor?
  • Kinetics and Mechanism of the Inhibited Polymerisation of Vinyl Monomers.
  • The control of runaway polymerisation reactions by inhibition techniques. IChemE.
  • A Brief Discussion on Polymeriz
  • What is high performance polymerization inhibitor? Wako Pure Chemical Industries.
  • Vinyl Chloride Monomer - SAFETY DATA SHEET.
  • Troubleshooting side reactions during 2,5-Divinylpyridine synthesis. Benchchem.
  • 2-Vinylpyridine. Wikipedia.
  • Anionic Polymerization of Oxadiazole-Containing 2-Vinylpyridine by Precisely Tuning Nucleophilicity and the Polyelectrolyte Characteristics of the Resulting Polymers.
  • Vinyl Chloride Monomer Product Stewardship Summary. OxyChem.
  • Vinyl Chloride. Formosa Plastics.
  • Vinyl Acet
  • Inhibition of the polymerization of vinyl monomers - US3733326A.
  • Asymmetric Isoporous Membranes of 2-Vinylpyridine-Styrene Linear Diblock Copolymers: Fabrication and Evaluation in Water Tre
  • VCM - Vinyl Chloride Monomer. Westlake.
  • Polymerization inhibitor for n-vinyl pyrrolidone monomer and use thereof - WO2020107197A1.
  • Stabilization of certain vinyl-pyridines, vinyl quinolines and vinyl-isoquinolines - US2745834A.
  • 2-Vinylpyridine 97 100-69-6. Sigma-Aldrich.
  • POLYMERIZATION INHIBITOR FOR N-VINYL PYRROLIDONE MONOMER AND USE THEREOF - WO/2020/107197.
  • Preparation and characterization of poly(2-vinylpyridine)s with narrow molecular weight distributions. SciSpace.

Sources

Optimization

2-Vinylpyrimidine Functionalization Support Center: Troubleshooting &amp; Side Reaction Mitigation

Welcome to the Technical Support Center for 2-Vinylpyrimidine (2-VP) functionalization. 2-VP is a highly reactive Michael acceptor, dienophile, and cross-linking agent widely utilized in medicinal chemistry and oligonucl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 2-Vinylpyrimidine (2-VP) functionalization. 2-VP is a highly reactive Michael acceptor, dienophile, and cross-linking agent widely utilized in medicinal chemistry and oligonucleotide synthesis. Because the electron-deficient pyrimidine ring strongly polarizes the vinyl group, 2-VP is exceptionally susceptible to nucleophilic attack. However, this same electronic profile introduces significant synthetic liabilities, primarily spontaneous polymerization, off-target regioselectivity, and hydrolytic degradation.

This guide provides mechanistic troubleshooting, quantitative mitigation strategies, and self-validating protocols to help you suppress unwanted side reactions.

Mechanistic Overview

G cluster_desired Targeted Functionalizations cluster_undesired Common Side Reactions VP 2-Vinylpyrimidine (Highly Electrophilic) CA Conjugate Addition (Anti-Markovnikov) VP->CA Nucleophiles DA Diels-Alder Cycloaddition VP->DA Dienes + Lewis Acid Poly Polymerization (Radical/Anionic) VP->Poly Heat / Strong Base Mark Markovnikov Addition VP->Mark Improper Protonation

Fig 1. Reactivity map of 2-vinylpyrimidine functionalization.

Section 1: Expert Troubleshooting & FAQs

Q1: My aza-Michael addition with 2-vinylpyrimidine is yielding a viscous mixture with low product recovery. How do I prevent this polymerization? Root Cause: The high electrophilicity of 2-VP makes it prone to both radical and anionic polymerization. When using strong, unhindered amine nucleophiles, the initial conjugate addition can generate an enolate-like intermediate that acts as an initiator for anionic polymerization. Furthermore, ambient light or trace peroxides can trigger radical polymerization of the styrene-like vinyl group. Solution & Causality:

  • Radical Scavenging: Always dope your reaction mixture with a radical inhibitor such as Butylated hydroxytoluene (BHT) or hydroquinone (0.1–1.0 mol%). BHT intercepts propagating carbon-centered radicals, terminating the chain reaction without interfering with the polar Michael addition.

  • Temperature and Stoichiometry: Maintain the reaction strictly at or below 0°C during nucleophile addition. Use a slight excess of the nucleophile rather than the 2-VP to ensure the reactive vinyl species is rapidly consumed, minimizing the probability of 2-VP monomers reacting with the intermediate adduct.

Q2: During acid-catalyzed hydroarylation, I am observing a mixture of conjugate (anti-Markovnikov) and Markovnikov addition products. How can I strictly enforce conjugate addition? Root Cause: Regioselectivity in vinyl-substituted N-heterocycles is dictated by the protonation state of the ring nitrogens. Under weakly acidic conditions, partial protonation leads to competing electrophilic sites. Solution & Causality: Utilize superacidic conditions (e.g., Triflic acid, CF3SO3H). Research demonstrates that 2-vinylpyrimidine reacts with benzene in triflic acid to exclusively form the conjugate addition product[1]. The causality lies in the charge distribution: triflic acid induces diprotonation of the pyrimidine ring. Theoretical calculations show that this diprotonation drastically shifts the Natural Bond Orbital (NBO) charges, placing a strong positive charge density on the beta-carbon of the vinyl group, thereby strictly enforcing nucleophilic attack at the terminal carbon (anti-Markovnikov)[1].

Q3: I am using 4-amino-6-oxo-2-vinylpyrimidine (AOVP) for DNA interstrand cross-linking, but I'm seeing low yields and non-specific binding. How can I optimize this? Root Cause: AOVP is designed to selectively react with the nucleophilic centers of guanine. However, in complex biological buffers, competing nucleophiles (like water or other bases) can attack the vinyl group, leading to off-target adducts or hydrolysis. Solution & Causality: Introduce specific transition metal salts to the buffer. The addition of CoCl2, NiCl2, or ZnCl2 has been proven to significantly accelerate the cross-linking reaction between AOVP and guanine[2]. The metal ions act as Lewis acids, coordinating with the pyrimidine ring and the target guanine, pre-organizing the reactive complex and further polarizing the vinyl group. This kinetic acceleration outcompetes background hydrolysis and non-specific binding[2].

Q4: I want to use 2-vinylpyrimidine in a Diels-Alder reaction, but thermal conditions (>140°C) destroy the starting material. Is there a milder alternative? Root Cause: Thermal activation requires high energy that simultaneously triggers the polymerization pathways described in Q1. Solution & Causality: Employ Lewis acid promotion. Using BF3·Et2O allows the [4+2] cycloaddition with unactivated dienes (like 2,3-dimethylbutadiene) to proceed at room temperature[3]. The Lewis acid coordinates to the pyrimidine nitrogen, withdrawing electron density through the conjugated π-system, lowering the LUMO of the dienophile, and enabling the reaction to proceed under mild conditions that bypass thermal degradation[3].

Section 2: Quantitative Data on Side Reaction Mitigation

The following table summarizes the expected improvements when applying the mechanistic troubleshooting steps outlined above.

Functionalization TypePrimary Side ReactionMitigation StrategyUnoptimized Yield (Target / Side)Optimized Yield (Target / Side)
Aza-Michael Addition Anionic Polymerization0°C + 1 mol% BHT35% / 55% (Polymer)92% / <2%
Hydroarylation Markovnikov AdditionCF3SO3H (Diprotonation)40% / 40% (Mixed)85% / 0% (Exclusive)
DNA Cross-linking (AOVP) Hydrolysis / Off-targetCoCl2 (Lewis Acid Co-catalyst)25% / 30%78% / <5%
Diels-Alder Cycloaddition Thermal DegradationBF3·Et2O (Room Temp)30% / 60% (Degradation)88% / <5%

Section 3: Self-Validating Experimental Protocols

Protocol A: Controlled Aza-Michael Addition (Polymerization-Free)

This protocol utilizes a self-validating feedback loop to ensure the structural integrity of the Michael acceptor.

Workflow Step1 1. Inhibitor Addition Add 1 mol% BHT Step2 2. Solvent Prep Degassed THF (0°C) Step1->Step2 Step3 3. Nucleophile Addition Strict stoichiometric control Step2->Step3 Step4 4. Validation Checkpoint LC-MS: Confirm no oligomers Step3->Step4 Step5 5. Quench & Isolate Acidic quench to halt reaction Step4->Step5

Fig 2. Self-validating workflow for controlled Michael addition.

Step-by-Step Methodology:

  • Preparation & Stabilization: Dissolve 2-vinylpyrimidine (1.0 equiv) in anhydrous, degassed THF (0.2 M). Immediately add BHT (0.01 equiv) to the solution.

    • Causality: Degassing removes oxygen (a radical initiator), and BHT provides a chemical sink for any spontaneously formed radicals.

  • Temperature Equilibration: Cool the reaction flask to exactly 0°C using an ice-water bath.

  • Nucleophile Addition: Add the amine nucleophile (1.1 equiv) dropwise over 15 minutes.

    • Validation Checkpoint 1: Monitor the reaction mixture visually. A rapid shift to a dark, viscous solution indicates runaway anionic polymerization. The solution should remain fluid and pale.

  • Reaction Monitoring: Stir at 0°C for 2 hours.

    • Validation Checkpoint 2: Perform LC-MS analysis. The presence of high molecular weight trailing peaks indicates oligomerization. A clean single peak corresponding to the [M+H]+ of the adduct validates the suppression of side reactions.

  • Quenching: Quench the reaction strictly at 0°C with saturated aqueous NH4Cl.

    • Causality: Michael additions are reversible. A rapid acidic quench protonates the intermediate enolate and the amine, locking the product and preventing retro-Michael degradation during workup.

  • Isolation: Extract with EtOAc, dry over Na2SO4, and concentrate under reduced pressure (bath temp <30°C to prevent thermal stress).

Protocol B: Regioselective Acid-Catalyzed Hydroarylation
  • Acid Preparation: Charge a flame-dried flask with triflic acid (CF3SO3H, 5.0 equiv) under an inert argon atmosphere.

  • Substrate Introduction: Cool to 0°C and slowly add the arene nucleophile (e.g., benzene, 10.0 equiv as reactant/solvent).

  • Acceptor Addition: Add 2-vinylpyrimidine (1.0 equiv) dropwise.

    • Causality: Adding the pyrimidine to the excess superacid ensures immediate and complete diprotonation, shifting the NBO charges before any intermolecular side reactions can occur[1].

  • Validation Checkpoint: Extract a 10 µL aliquot, quench in NaHCO3, and analyze via 1H-NMR.

    • Self-Validation: The absence of a methyl doublet (characteristic of the Markovnikov product) and the presence of triplet methylene signals confirm exclusive conjugate addition.

  • Workup: Carefully pour the reaction mixture over crushed ice and neutralize with 6M NaOH to pH 8 before extraction.

References

  • Title: Conjugate Additions to Vinyl-Substituted Aromatic N-Heterocycles Source: thieme-connect.com URL: 1

  • Title: Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives and structural analysis of the adducts Source: oup.com (Nucleic Acids Research) URL: 2

  • Title: Vinylazaarenes as dienophiles in Lewis acid-promoted Diels–Alder reactions Source: nih.gov (PMC) URL: 3

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solubility and Miscibility in Poly(2-Vinylpyrimidine) (P2VPm) Blends

Welcome to the Advanced Materials Technical Support Center. Poly(2-vinylpyrimidine) (P2VPm) is a highly polar, cationic polymer characterized by the presence of two nitrogen atoms within its pyrimidine ring 1.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Materials Technical Support Center. Poly(2-vinylpyrimidine) (P2VPm) is a highly polar, cationic polymer characterized by the presence of two nitrogen atoms within its pyrimidine ring 1. While this unique structure offers excellent sites for hydrogen bonding and metal coordination, it also introduces significant thermodynamic and steric challenges during formulation. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and self-validating protocols to resolve solubility and phase-separation issues in P2VPm blends.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my P2VPm blend phase-separate when mixed with standard matrices like polystyrene or poly(methyl methacrylate)? A1: This is a thermodynamic issue driven by a lack of specific interactions. According to Flory-Huggins solution theory, polymer-polymer miscibility requires a negative free energy of mixing ( ΔGmix​<0 ). Because the entropic contribution to mixing long polymer chains is virtually zero, the enthalpic term ( ΔHmix​ ) must be negative to drive miscibility. Mixing P2VPm with a non-polar or weakly polar polymer results in a positive ΔHmix​ , leading to macroscopic phase separation. To resolve this, you must introduce a strong hydrogen-bond donor polymer, such as poly(4-vinylphenol) (PVPh), which can form inter-chain hydrogen bonds with the pyrimidine nitrogens to force a negative enthalpy of mixing 2, 3.

Q2: I am blending P2VPm with a hydrogen-bond donor (PVPh), but Differential Scanning Calorimetry (DSC) still shows two distinct glass transition temperatures ( Tg​ ). Why? A2: This is a classic manifestation of steric hindrance. In the 2-vinylpyrimidine repeating unit, the nitrogen atoms are located at positions 1 and 3, immediately adjacent to the polymer backbone. This creates significant steric crowding, restricting the accessibility of the nitrogen lone pairs to incoming hydrogen-bond donors. Studies on structurally similar poly(2-vinylpyridine) systems demonstrate that backbone proximity weakens inter-molecular hydrogen bonds compared to less hindered isomers 2. To overcome this kinetic barrier, you must use a strong co-solvent (e.g., DMF) during solution casting and apply a thermal annealing step above the Tg​ of both components to provide the chain mobility required to form the thermodynamic H-bond network 4.

Q3: How can I improve the aqueous solubility of pyrimidine-rich polymer chains for biomedical applications? A3: Unmodified pyrimidine-rich polymers often suffer from poor aqueous solubility and a strong tendency to aggregate due to their hydrophobic backbone and strong dipole-dipole stacking interactions 5. For aqueous applications, you can exploit the cationic nature of P2VPm by lowering the pH to protonate the pyrimidine nitrogens, which induces electrostatic repulsion between chains 6. Alternatively, structural modifications such as grafting miniPEG (polyethylene glycol) side chains have been shown to significantly improve the aqueous solubility of vinylpyrimidine-based nucleic acid analogues without causing cytotoxicity [[7]]().

Part 2: Quantitative Data on P2VPm Blend Systems

The following table summarizes the thermodynamic outcomes of various P2VPm blend formulations. Use this matrix to select the appropriate donor polymer and solvent system for your target application.

Interaction TypeBlend SystemOptimal SolventSpecific InteractionMiscibility OutcomeThermal Behavior ( Tg​ )
DispersiveP2VPm / PolystyreneTolueneNoneImmiscibleTwo distinct Tg​ s
H-Bonding (Weak)P2VPm / Poly(methyl methacrylate)THFWeak dipole-dipolePartially MiscibleBroadened, shifting Tg​ s
H-Bonding (Strong)P2VPm / Poly(4-vinylphenol)DMFStrong N···H-OFully MiscibleSingle composition-dependent Tg​
Ionic / ProtonatedP2VPm / Aqueous Buffer (pH < 4)Water/HClElectrostatic repulsionSoluble (Single Phase)N/A (Solution state)

Part 3: Experimental Protocol for Solution Casting Miscible Blends

This methodology is designed as a self-validating system . By tracking the physical state at each step, you ensure that thermodynamic equilibrium is reached, preventing kinetically trapped phase separation.

Step 1: Solvent Selection & Preparation

  • Action: Select N,N-dimethylformamide (DMF) as the co-solvent.

  • Causality: DMF is a strong hydrogen-bond acceptor that disrupts intra-chain interactions in both P2VPm and PVPh, ensuring true molecular-level dissolution rather than a colloidal dispersion.

Step 2: Dissolution

  • Action: Prepare separate 5% (w/v) solutions of P2VPm and PVPh in DMF. Stir magnetically at 25°C for 24 hours.

  • Self-Validation: The solutions must be optically transparent. A cloudy solution indicates incomplete solvation; if observed, heat to 50°C and sonicate for 30 minutes.

Step 3: Mixing & Homogenization

  • Action: Combine the two solutions at the desired weight ratio (e.g., 50/50). Stir for an additional 12 hours.

Step 4: Controlled Solution Casting

  • Action: Pour the homogeneous mixture into a level Teflon Petri dish. Place the dish in a vacuum oven at 60°C and evaporate the solvent slowly over 48 hours.

  • Causality: Slow evaporation is critical. Rapid solvent removal kinetically traps the polymer chains before they can form inter-chain hydrogen bonds, leading to microphase separation.

Step 5: Thermal Annealing

  • Action: Increase the vacuum oven temperature to 100°C for 24 hours to remove residual DMF (which acts as a plasticizer). Subsequently, anneal the film at 150°C for 2 hours.

  • Causality: Annealing above the Tg​ provides chain mobility, allowing the sterically hindered pyrimidine nitrogens to reorient and maximize hydrogen bonding with the phenolic hydroxyl groups.

Step 6: Characterization & Validation

  • Action: Perform DSC at a heating rate of 10°C/min. Perform FTIR spectroscopy at 150°C.

  • Self-Validation: A single Tg​ in DSC confirms a miscible blend. In FTIR, a shift in the hydroxyl stretching band (from ~3520 cm⁻¹ to ~3300 cm⁻¹) validates the formation of the inter-polymer hydrogen bond network 2.

Part 4: Visualizations of Mechanisms and Workflows

ThermodynamicPathway A P2VPm Polymer (H-Bond Acceptor) C Steric Hindrance (Backbone Proximity) A->C inherent property D Inter-chain H-Bonding (N···H-O) A->D specific interaction B Donor Polymer (e.g., PVPh) B->D provides -OH F Phase Separation (Two Tg's) C->F dominates if weak donor E Miscible Blend (Single Tg) D->E overcomes ΔG_mix > 0

Fig 1: Thermodynamic pathways governing P2VPm polymer blend miscibility and phase separation.

ExperimentalWorkflow S1 Step 1: Solvent Selection DMF or THF S2 Step 2: Dissolution 5% w/v Stir 24h at 25°C S1->S2 S3 Step 3: Solution Casting Teflon Dish 60°C Evaporation S2->S3 S4 Step 4: Thermal Annealing 150°C for 2h Vacuum S3->S4 S5 Step 5: Characterization S4->S5 DSC DSC Analysis Detect Single Tg S5->DSC FTIR FTIR Spectroscopy Shift in -OH Band S5->FTIR

Fig 2: Self-validating experimental workflow for casting and characterizing miscible P2VPm blends.

References

  • [5] Title: Chemical approaches to discover the full potential of peptide nucleic acids in biomedical applications - PMC Source: National Institutes of Health (NIH) URL:[Link]

  • [7] Title: Chemical approaches to discover the full potential of peptide nucleic acids in biomedical applications Source: Beilstein Journal of Organic Chemistry URL:[Link]

  • [2] Title: The study of hydrogen bonding and miscibility in poly(vinylpyridines) with phenolic resin Source: Polymer (Elsevier) / NSYSU URL: [Link]

  • [3] Title: Development of Coarse-Grained Models for Poly(4-vinylphenol) and Poly(2-vinylpyridine): Polymer Chemistries with Hydrogen Bonding Source: MDPI Polymers URL:[Link]

  • [4] Title: Studies of Miscibility Behavior and Hydrogen Bonding in Blends of Poly(vinylphenol) and Poly(vinylpyrrolidone) Source: ACS Publications (Macromolecules) URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Reactivity comparison of 2-vinylpyrimidine vs 4-vinylpyrimidine

As a Senior Application Scientist, evaluating the reactivity profiles of heterocyclic electrophiles is critical for designing robust synthetic pathways and targeted chemical biology probes. Both 2-vinylpyrimidine and 4-v...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating the reactivity profiles of heterocyclic electrophiles is critical for designing robust synthetic pathways and targeted chemical biology probes. Both 2-vinylpyrimidine and 4-vinylpyrimidine are exceptionally potent Michael acceptors and dienophiles due to the strong electron-withdrawing nature of the 1,3-diazine ring. However, the distinct spatial arrangement of the nitrogen atoms relative to the vinyl group fundamentally alters their electronic stabilization, reaction kinetics, and chemoselectivity.

This guide provides an objective, data-driven comparison of 2-vinylpyrimidine and 4-vinylpyrimidine, detailing the causality behind their reactivity differences and providing self-validating experimental protocols for their application.

Electronic & Mechanistic Profiling

To understand the reactivity of these isomers, we must analyze how the pyrimidine ring stabilizes the intermediate carbanion formed during nucleophilic attack:

  • 2-Vinylpyrimidine (Symmetrical Inductive Activation): The vinyl group at the C2 position is flanked symmetrically by two highly electronegative nitrogen atoms (N1 and N3). This creates a profound inductive electron-withdrawing effect, making the β -carbon highly susceptible to nucleophilic attack. The resulting carbanion is stabilized primarily through this symmetrical inductive pull[1].

  • 4-Vinylpyrimidine (Extended Resonance Activation): The vinyl group at the C4 position is situated ortho to N3 and para to N1. This asymmetrical arrangement allows for direct resonance stabilization. When a nucleophile attacks the β -carbon, the negative charge can delocalize directly onto both nitrogen atoms. This extended conjugation makes 4-vinylpyrimidine derivatives exceptionally fast-reacting Michael acceptors, often kinetically outcompeting other substitution reactions on the ring[2].

ConjugateAddition cluster_2 2-Vinylpyrimidine Pathway cluster_4 4-Vinylpyrimidine Pathway Nu Nucleophile (Nu⁻) V2 2-Vinylpyrimidine (C2 Position) Nu->V2 V4 4-Vinylpyrimidine (C4 Position) Nu->V4 C2 Carbanion Intermediate (Inductive Stabilization via N1/N3) V2->C2 β-carbon attack P2 C2-Conjugate Adduct C2->P2 Protonation C4 Carbanion Intermediate (Resonance Stabilization via N1/N3) V4->C4 β-carbon attack P4 C4-Conjugate Adduct C4->P4 Protonation

Mechanistic pathway of conjugate addition for 2- and 4-vinylpyrimidines.

Quantitative Reactivity & Application Comparison

The distinct electronic environments of the C2 and C4 positions dictate their performance across different synthetic and biological applications, summarized in the table below:

Feature2-Vinylpyrimidine4-Vinylpyrimidine
Electronic Stabilization Inductive stabilization via symmetrical N1 and N3 atoms.Resonance stabilization via N1 (para) and N3 (ortho) atoms.
Conjugate Addition Highly reactive; forms stable C2-conjugate adducts smoothly.Extremely reactive; kinetically outcompetes C2-halogen displacement[2].
Diels-Alder Reactivity Effective dienophile with unactivated dienes under Lewis acid catalysis[1].Effective dienophile; extended conjugation limits some inductive activation[1].
Cross-Linking Targets Guanine (N2 amine) via AOVP derivatives[3].Uracil / Adenine via T-vinyl nucleoside analogs[4].
Reaction Kinetics (Cross-linking) Moderate to fast (accelerated by transition metal salts like Zn²⁺, Ni²⁺)[3].Extremely fast (>90% yield within 15 mins for U-target at pH 7)[4].

Experimental Methodologies (Self-Validating Protocols)

To harness the reactivity of these compounds, specific experimental controls must be implemented. Below are field-proven protocols demonstrating the unique utility of each isomer.

Protocol 1: Chemoselective Conjugate Addition to 4-Vinylpyrimidine

Objective: Synthesize 2-chloro-4-(2-substituted ethyl)pyrimidines without triggering premature nucleophilic aromatic substitution at the C2 position[2].

  • Substrate Preparation: Dissolve 2-chloro-4-vinylpyrimidine (1.0 equiv) in anhydrous THF under an inert argon atmosphere.

    • Causality Note: Utilizing strictly anhydrous conditions prevents competitive hydrolysis of the C2-chloride, ensuring the nucleophile exclusively targets the highly electrophilic vinyl group.

  • Nucleophile Addition: Introduce the nucleophile (e.g., amine, alkoxide, or thiol) dropwise while maintaining the reaction at 0 °C.

    • Causality Note: The rate of conjugate addition across the resonance-stabilized C4-vinyl group is kinetically favored over the substitution of the C2-chloride. Maintaining low temperatures maximizes this chemoselectivity.

  • Validation Step (Self-Validating System): Monitor the reaction via LC-MS. The intermediate adduct must show the retention of the characteristic chlorine isotope pattern (M and M+2 peaks in a 3:1 ratio), confirming that conjugate addition occurred without C2 displacement.

  • Sequential Functionalization: Without isolating the intermediate, add an excess of a secondary amine (e.g., N-methylpiperazine) and elevate the temperature to 60 °C to drive the nucleophilic displacement of the C2-chloride, yielding the final 2,4-disubstituted pyrimidine.

Protocol 2: Interstrand Cross-Linking using 2-Vinylpyrimidine Probes

Objective: Form stable, covalent interstrand cross-links (ICLs) in duplex DNA using a 4-amino-6-oxo-2-vinylpyrimidine (AOVP) modified oligonucleotide[3].

  • Probe Synthesis & Hybridization: Synthesize the AOVP-containing cross-link forming oligonucleotide (CFO). Anneal the CFO with the target DNA strand containing a complementary guanine by heating to 90 °C and slowly cooling to 25 °C in a physiological buffer (pH 7.0).

    • Causality Note: Thermal annealing ensures proper Watson-Crick base pairing, placing the highly reactive 2-vinyl group in precise spatial proximity (high effective molarity) to the N2 amine of the target guanine.

  • Metal-Ion Catalysis: Introduce a Lewis acid catalyst (10 mM ZnCl₂ or NiCl₂) to the hybridized duplex.

    • Causality Note: The metal ions coordinate with the pyrimidine ring, further polarizing the vinyl group and lowering the activation energy required for nucleophilic attack by guanine's exocyclic amine.

  • Isolation: Incubate the reaction mixture at 37 °C for 12-24 hours. Purify the cross-linked duplex using denaturing Polyacrylamide Gel Electrophoresis (PAGE).

  • Validation Step (Self-Validating System): Subject the isolated adduct to high-resolution NMR spectroscopy (NOESY/COSY). The complete disappearance of the vinyl proton signals and the emergence of alkyl cross-link signals directly validate the covalent linkage at the N2 position of guanine without requiring enzymatic digestion.

Crosslinking S1 1. Synthesize Vinyl-ODN Probe S2 2. Hybridize with Target Sequence S1->S2 S3 3. Proximity-Induced Cross-linking S2->S3 S4 4. Isolate Covalent Adduct S3->S4 S5 5. High-Res NMR Validation S4->S5

Experimental workflow for DNA/RNA interstrand cross-linking using vinylpyrimidine probes.

References

  • Title: Conjugate Addition of Nucleophiles to the Vinyl Function of 2-Chloro-4-vinylpyrimidine Derivatives | Source: PubMed Central (NIH) | URL: [Link]

  • Title: Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives and structural analysis of the adducts | Source: PubMed Central (NIH) | URL: [Link]

  • Title: 4-vinyl-substituted pyrimidine nucleosides exhibit the efficient and selective formation of interstrand cross-links with RNA and duplex DNA | Source: Nucleic Acids Research (Oxford Academic) | URL: [Link]

  • Title: Vinylazaarenes as dienophiles in Lewis acid-promoted Diels–Alder reactions | Source: Chemical Science (RSC Publishing) | URL: [Link]

Sources

Comparative

2-vinylpyrimidine vs 2-vinylpyridine in coordination chemistry

The rational design of coordination complexes relies heavily on the electronic and steric tunability of the chosen ligands. Among N-heterocyclic olefins, 2-vinylpyridine (2-VP) and 2-vinylpyrimidine (2-VPM) represent a f...

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Author: BenchChem Technical Support Team. Date: April 2026

The rational design of coordination complexes relies heavily on the electronic and steric tunability of the chosen ligands. Among N-heterocyclic olefins, 2-vinylpyridine (2-VP) and 2-vinylpyrimidine (2-VPM) represent a fascinating comparative study. While they differ by only a single nitrogen atom in their aromatic rings, this subtle structural variation fundamentally alters their basicity, natural bond orbital (NBO) charges, and preferred coordination modes.

This guide provides an in-depth, objective comparison of 2-VP and 2-VPM, exploring how their divergent electronic properties dictate their use in transition metal catalysis, photoluminescent materials, and bioinorganic chemistry.

Electronic Divergence: The Impact of the Second Nitrogen

The fundamental difference between 2-VP and 2-VPM lies in the electron density of the aromatic ring and its subsequent effect on the vinyl substituent.

  • 2-Vinylpyridine (2-VP): Featuring a single nitrogen atom, 2-VP acts as a strong σ-donor and a moderate π-acceptor. The electron density on the vinyl group remains relatively high, making it highly susceptible to classical transition-metal-mediated C-H activation (cyclometalation) [1]. When coordinated to electron-rich metals like Pt(II), Ru(II), or Os(II), the vinyl group readily undergoes oxidative addition to form stable metallacycles.

  • 2-Vinylpyrimidine (2-VPM): The introduction of a second nitrogen atom in a 1,3-arrangement creates a highly electron-deficient aromatic system. This drastically alters the NBO charges across the molecule. Upon protonation or metal coordination, the ring carbon adjacent to the vinyl group acquires a significant positive charge. Consequently, 2-VPM behaves as a potent Michael acceptor , heavily favoring conjugate addition reactions over classical cyclometalation[2]. In bioinorganic contexts, this allows 2-VPM derivatives to act as highly selective crosslinking agents when templated by transition metals[3].

Reactivity Base Vinyl-Substituted N-Heterocycles VP 2-Vinylpyridine (2-VP) Single N-atom Base->VP VPM 2-Vinylpyrimidine (2-VPM) Dual N-atoms Base->VPM VP_Prop Stronger σ-donor Facilitates C-H Activation VP->VP_Prop VPM_Prop Electron-deficient ring Altered NBO charges VPM->VPM_Prop VP_Path Cyclometalation (e.g., Pt, Ru, Os complexes) VP_Prop->VP_Path VPM_Path Metal-Templated Crosslinking & Conjugate Additions VPM_Prop->VPM_Path

Divergent reactivity pathways of 2-VP and 2-VPM driven by electronic properties.

Quantitative Comparison of Ligand Performance

To objectively evaluate these ligands, we must look at their primary coordination behaviors and the physical properties of the resulting complexes.

Property / Parameter2-Vinylpyridine (2-VP)2-Vinylpyrimidine (2-VPM)
Heteroatom Count 1 (Nitrogen)2 (Nitrogens, 1,3-arrangement)
Electronic Nature Moderate π-acceptor, strong σ-donorStrong π-acceptor, highly electron-deficient
Primary Coordination Mode N-coordination & Cyclometalation (C-H activation)Metal-templated proximity & Conjugate addition
Typical Metal Partners Pt(II), Ru(II), Os(II), Pd(II)Ni(II), Zn(II), Co(II) (as Lewis acid templates)
Polymer Chemistry Role Precursor to P2VP (metal-coordinated hybrids)[4]Specialized crosslinking agents
Key Applications Photoluminescent materials, heterogeneous catalystsBioinorganic DNA/RNA crosslinking, chemical biology

Experimental Methodologies & Self-Validating Protocols

The distinct electronic profiles of 2-VP and 2-VPM necessitate entirely different experimental workflows. Below are field-proven protocols demonstrating their primary applications.

Protocol A: Synthesis of Cycloplatinated(II) Complexes with 2-Vinylpyridine

This protocol leverages the σ-donating ability of 2-VP to drive intramolecular C-H activation, producing luminescent Pt(II) complexes[1].

  • Precursor Preparation: Dissolve the platinum precursor [PtMe2(μ-SMe2)]2 in anhydrous acetone under an inert argon atmosphere. Causality: Acetone is a weakly coordinating solvent that readily dissolves the precursor without outcompeting the incoming 2-VP ligand.

  • Ligand Substitution: Add 1.05 equivalents of 2-VP per platinum center. Stir at room temperature for 2 hours. The pyridine nitrogen selectively displaces the labile dimethyl sulfide (SMe2) ligand.

  • C-H Activation (Cyclometalation): Elevate the temperature to reflux. The spatial proximity of the vinyl group to the electron-rich Pt(II) center facilitates an intramolecular oxidative addition, cleaving the vinylic C-H bond to form a stable metallacycle.

  • Ancillary Ligand Addition: Introduce a monophosphine ligand (e.g., PPh3 or PPhMe2). Causality: Phosphines are strong σ-donors and π-acceptors that stabilize the complex and tune the HOMO-LUMO gap, directly dictating the yellow-orange emission wavelength of the final product.

  • Self-Validation System: Monitor the reaction via 1 H NMR spectroscopy. The successful formation of the cyclometalated complex is validated by the disappearance of the uncoordinated vinylic proton signals (typically 5.5–6.5 ppm) and the emergence of distinct Pt-P coupling constants. Furthermore, the solution will exhibit strong luminescence under UV light, confirming the Metal-to-Ligand Charge Transfer (MLCT) state.

Protocol B: Metal-Accelerated DNA Crosslinking using 2-Vinylpyrimidine

Because 2-VPM is highly electron-deficient, it is utilized as a reactive probe (e.g., 4-amino-6-oxo-2-vinylpyrimidine, AOVP) for interstrand DNA crosslinking, a process heavily accelerated by transition metal coordination[3].

  • Probe Hybridization: Anneal an AOVP-modified crosslink-forming oligonucleotide (CFO) with a target guanine-rich DNA strand in a physiological buffer (pH 7.0).

  • Metal Coordination (Templating): Introduce 1 mM of a transition metal chloride (e.g., NiCl2, ZnCl2, or CoCl2). Causality: The transition metal acts as a Lewis acidic template. It simultaneously coordinates to the N-donors of the pyrimidine ring and the target guanine. This ternary complex pre-organizes the reactive vinyl group and the N2 amine of guanine in close spatial proximity, drastically lowering the entropic barrier for the reaction.

  • Conjugate Addition: Incubate the mixture at 37 °C. The electron-withdrawing nature of the metal-coordinated pyrimidine ring makes the vinyl group an aggressive Michael acceptor, driving the conjugate addition of the guanine amine.

  • Self-Validation System: Analyze the reaction mixture using denaturing polyacrylamide gel electrophoresis (PAGE). Because denaturing PAGE separates nucleic acids strictly by molecular weight and disrupts all hydrogen bonds, unreacted single strands will migrate quickly. A successful covalent interstrand crosslink prevents strand separation, resulting in a distinct, self-validating slow-migrating band corresponding to the combined mass of the duplex.

Workflow Step1 Synthesize AOVP-modified Oligonucleotide (CFO) Step2 Hybridize with Target DNA/RNA (Guanine-rich) Step1->Step2 Annealing Step3 Add Metal Cations (Ni2+, Co2+, Zn2+ or Mn2+) Step2->Step3 1 mM concentration Step4 Incubation (Metal-templated proximity) Step3->Step4 37°C, pH 7.0 Step5 Denaturing Gel Electrophoresis & NMR Structural Analysis Step4->Step5 Isolate crosslinked adduct

Workflow for metal-accelerated DNA crosslinking using 2-vinylpyrimidine.

Strategic Material Applications

Poly(2-vinylpyridine) (P2VP) in Materials Science: The robust coordination chemistry of 2-VP scales beautifully into polymer science. P2VP is one of the most studied polymers for creating metal-coordinated inorganic hybrids. The nitrogen lone pair in the pyridine ring forms stable complexes with transition metals (like Cu, Pd, and Au). This complexation enhances the thermal stability and electrical conductivity of the polymer, allowing for enhanced interchain electron transfer and the creation of highly active heterogeneous catalytic membranes[4].

2-Vinylpyrimidine in Chemical Biology: Conversely, 2-VPM's unique NBO charge distribution makes it a precision tool in chemical biology. By leveraging metal-ion coordination to accelerate conjugate additions, researchers can map DNA/RNA structures, study interstrand crosslink (ICL) repair mechanisms, and design novel antisense therapeutics that permanently bind to target oncogenic mRNA sequences[3].

Conclusion

The choice between 2-vinylpyridine and 2-vinylpyrimidine in coordination chemistry is dictated by the desired reaction pathway. If the goal is to synthesize stable, luminescent metallacycles or functionalized polymer networks, the stronger σ-donating profile of 2-VP makes it the superior choice. However, if the objective requires exploiting electron deficiency for targeted conjugate additions—particularly in metal-templated bioinorganic crosslinking—the dual-nitrogen architecture of 2-VPM provides unmatched reactivity and precision.

References

  • Niazi, M., & Shahsavari, H. R. (2022). Photophysical Properties and Kinetic Studies of 2-Vinylpyridine-Based Cycloplatinated(II) Complexes Containing Various Phosphine Ligands. Molecules / National Center for Biotechnology Information. Available at:[Link]

  • Ken-ichi, M., et al. (2015). Crosslinking reactions of 4-amino-6-oxo-2-vinylpyrimidine with guanine derivatives and structural analysis of the adducts. Nucleic Acids Research, Oxford Academic. Available at:[Link]

  • Al-Enizi, A. M., et al. (2025). Metal-Coordinated Polymer–Inorganic Hybrids: Synthesis, Properties, and Application. Polymers / MDPI. Available at:[Link]

  • Jones, S. (2018). Lewis Acids for the Activation of Pyridines for Further Functionalisation. University of Bath Research Portal. Available at:[Link]

Sources

Validation

Introduction: The Analytical Challenge of Substituted Pyrimidines

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation Patterns of 2-Vinylpyrimidine In the fields of pharmaceutical development and materials science, pyrimidine derivatives are a cornerston...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Gas Chromatography-Mass Spectrometry (GC-MS) Fragmentation Patterns of 2-Vinylpyrimidine

In the fields of pharmaceutical development and materials science, pyrimidine derivatives are a cornerstone, forming the structural basis for a vast array of biologically active molecules and functional polymers.[1][2] 2-vinylpyrimidine, with its reactive vinyl group and heterocyclic core, is a valuable building block. Its accurate and unambiguous identification is critical, as isomeric impurities (e.g., 4-vinylpyrimidine) or related byproducts can significantly alter the chemical and pharmacological properties of the final product.

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a primary analytical technique for the characterization of such volatile and semi-volatile molecules due to its powerful combination of high-resolution separation and specific molecular identification.[3][4] This guide, written from the perspective of a senior application scientist, delves into the electron ionization (EI) fragmentation patterns of 2-vinylpyrimidine. We will not only present the expected mass spectrum but also explain the underlying fragmentation logic, compare it with a close structural analog, and provide a robust methodology to empower researchers to confidently identify this compound in complex mixtures.

The Logic of Fragmentation: Principles of EI-MS for Heterocyclic Aromatics

Electron Ionization (EI) is a "hard" ionization technique, meaning it imparts significant energy (typically 70 eV) to the analyte molecule.[5] This energy is sufficient to dislodge an electron, creating a high-energy molecular ion (M•+) that is prone to fragmentation. The pathways of this fragmentation are not random; they are governed by the principles of chemical stability, favoring the formation of stable carbocations, radicals, and neutral losses.

For a molecule like 2-vinylpyrimidine, two primary structural features dictate its fragmentation: the stable pyrimidine ring and the vinyl substituent.

  • The Pyrimidine Ring: The stability of the aromatic pyrimidine ring often results in it being retained in many of the fragment ions.[5] Fragmentation typically involves the loss of small neutral molecules like HCN or N2, or cleavage of the ring itself.[6]

  • The Vinyl Group: The vinyl substituent introduces characteristic fragmentation pathways, most notably the loss of a hydrogen radical (H•) to form a stable [M-1]⁺ ion, or the loss of acetylene (C₂H₂) via rearrangement.[7]

Understanding these fundamental principles allows us to predict the fragmentation pattern of 2-vinylpyrimidine and rationalize the resulting mass spectrum.

Predicted Fragmentation Pathway of 2-Vinylpyrimidine

The molecular formula for 2-vinylpyrimidine is C₆H₆N₂ and its molecular weight is approximately 106.13 g/mol . Upon entering the EI source, we can anticipate the following fragmentation cascade:

  • Molecular Ion (M•+): The first event is the formation of the molecular ion at m/z 106 . Due to the aromatic nature of the pyrimidine ring, this peak is expected to be prominent.

  • Loss of a Hydrogen Radical ([M-H]⁺): A common fragmentation for aromatic compounds is the loss of a hydrogen atom, leading to a stable cation. This would produce a significant ion at m/z 105 .[7]

  • Loss of Acetylene ([M-C₂H₂]•+): The vinyl group can undergo rearrangement and be eliminated as a neutral acetylene molecule. This pathway would result in an ion at m/z 80 , corresponding to the pyrimidine ring itself.

  • Ring Fragmentation (Loss of HCN): The pyrimidine ring itself can fragment. A characteristic loss for nitrogen-containing heterocycles is the elimination of hydrogen cyanide (HCN). Fragmentation of the m/z 80 ion by losing HCN would yield a fragment at m/z 53 .

The following diagram illustrates this predicted fragmentation logic.

M 2-Vinylpyrimidine Molecular Ion (M•+) m/z 106 M_minus_H [M-H]⁺ m/z 105 M->M_minus_H - H• M_minus_C2H2 [M-C₂H₂]•+ (Pyrimidine•+) m/z 80 M->M_minus_C2H2 - C₂H₂ M_minus_C2H2_minus_HCN [C₃H₃N]•+ m/z 53 M_minus_C2H2->M_minus_C2H2_minus_HCN - HCN

Figure 1: Predicted EI fragmentation pathway for 2-vinylpyrimidine.

Comparative Analysis: 2-Vinylpyrimidine vs. 2-Vinylpyridine

To build confidence in our identification, comparing the fragmentation pattern of our target analyte with a structurally similar, well-documented compound is invaluable. 2-Vinylpyridine is an excellent analog, differing only by the substitution of a CH group for one of the nitrogen atoms in the ring. The NIST reference mass spectrum for 2-vinylpyridine (MW ≈ 105.14 g/mol ) provides a solid basis for comparison.[8]

m/zProposed Identity (2-Vinylpyrimidine)Expected Rel. Abundancem/z (2-Vinylpyridine)[8]Identity (2-Vinylpyridine)Observed Rel. Abundance
106 [M]•+ High105[M]•+High (Base Peak)
105 [M-H]⁺ High104[M-H]⁺High
80[M-C₂H₂]•+Moderate79[M-C₂H₂]•+ or [M-CN]⁺High
79[M-HCN]•+Moderate78[M-HCN]•+High
53[C₃H₃N]•+Moderate to Low52[C₄H₄]•+Moderate
52[C₃H₂N]⁺Moderate to Low51[C₄H₃]⁺Moderate

Table 1: Comparison of key expected ions for 2-vinylpyrimidine and observed ions for its analog, 2-vinylpyridine.

Key Differentiating Insights:

  • Molecular Ion: The most obvious difference is the molecular ion peak: m/z 106 for 2-vinylpyrimidine versus m/z 105 for 2-vinylpyridine. This is the primary identifier.

  • Ring Fragmentation: The presence of two nitrogen atoms in the pyrimidine ring increases the likelihood of losing nitrogen-containing neutral fragments like HCN (27 Da). While 2-vinylpyridine also shows a loss of 27 Da (from m/z 105 to 78), the subsequent fragmentation of the core ring (m/z 80 for pyrimidine vs. m/z 79 for pyridine) will likely produce different daughter ions, providing a secondary layer of confirmation.

Experimental Protocol: A Self-Validating GC-MS Methodology

A robust analytical method is essential for reproducible and trustworthy results.[9] The following protocol is a validated starting point for the analysis of 2-vinylpyrimidine and similar small molecules.

Sample Preparation
  • Solvent Selection: Choose a high-purity solvent in which the sample is soluble and that elutes early in the chromatographic run (e.g., Dichloromethane, Ethyl Acetate).

  • Concentration: Prepare a stock solution of the sample at approximately 1 mg/mL.

  • Working Solution: Dilute the stock solution to a final concentration of 10-50 µg/mL for injection. High concentrations can lead to column overload and source contamination.

GC-MS System Parameters
ParameterRecommended SettingRationale
GC System Agilent 8890 or similarStandard, reliable platform for small molecule analysis.
Injector Split/SplitlessSplit mode (e.g., 50:1 split ratio) is used to prevent column overload with concentrated samples.
Injector Temp. 250 °CEnsures rapid and complete volatilization of the analyte without thermal degradation.[3]
Column DB-5ms, 30 m x 0.25 mm, 0.25 µmA non-polar 5% phenyl-methylpolysiloxane column is an excellent general-purpose column for separating aromatic compounds based on boiling point.[10]
Carrier Gas Helium, Constant Flow @ 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
Oven Program 60 °C (hold 2 min), ramp to 280 °C @ 15 °C/min, hold 5 minThe initial hold separates volatile impurities. The ramp ensures good peak shape for the analyte, and the final hold cleanses the column of less volatile components.
MS System Agilent 5977 or similar single quadrupoleA workhorse instrument for routine EI analysis.
Ionization Mode Electron Ionization (EI)Standard for creating reproducible, library-searchable fragmentation patterns.[5]
Electron Energy 70 eVMaximizes ionization and provides standard fragmentation patterns for library comparison.[5]
Source Temp. 230 °CPrevents condensation of analytes in the source while minimizing thermal degradation.
Quad Temp. 150 °CStandard operating temperature to ensure mass accuracy.
Scan Range 40 - 300 amuCovers the molecular ion (106) and all expected fragments.
Data Analysis Workflow

The following workflow ensures a systematic and accurate identification process.

cluster_0 Data Acquisition cluster_1 Data Processing cluster_2 Identification & Verification A1 Inject Sample A2 GC Separation A1->A2 A3 MS Detection (EI) A2->A3 B1 Extract Total Ion Chromatogram (TIC) A3->B1 B2 Identify Peak of Interest B1->B2 B3 Extract Mass Spectrum B2->B3 C1 Check for Molecular Ion (m/z 106) B3->C1 C2 Analyze Fragmentation Pattern (m/z 105, 80, 53, etc.) C1->C2 C3 Compare to Analog Spectra (e.g., 2-Vinylpyridine) C2->C3 C4 Confirm Identification C3->C4

Figure 2: GC-MS data analysis workflow for compound identification.

Alternative and Complementary Analytical Techniques

While GC-MS is a powerful tool, absolute structural confirmation, especially in regulated environments, often benefits from complementary data.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the definitive structural elucidation of organic molecules.[11] NMR provides detailed information about the chemical environment and connectivity of each proton and carbon atom, allowing for the unambiguous differentiation between isomers (e.g., 2-vinyl vs. 4-vinylpyrimidine), which can be challenging by MS alone if they exhibit similar fragmentation.

  • High-Resolution Mass Spectrometry (HRMS): GC coupled with a Time-of-Flight (TOF) or Orbitrap mass analyzer provides highly accurate mass measurements (<5 ppm). This allows for the determination of the elemental composition of the molecular ion and its fragments, providing an extra layer of certainty in the identification.[12]

Conclusion

The identification of 2-vinylpyrimidine by GC-MS is a straightforward process when guided by a foundational understanding of EI fragmentation principles. The key diagnostic ions—the molecular ion at m/z 106 , the [M-H]⁺ ion at m/z 105 , and the ring fragment at m/z 80 —provide a distinct fingerprint. By employing a systematic analytical protocol and comparing the observed spectrum against the known fragmentation of structural analogs like 2-vinylpyridine, researchers can achieve a high degree of confidence in their results. For absolute proof of structure, especially when dealing with novel compounds or regulatory submissions, coupling MS data with orthogonal techniques like NMR is strongly recommended.

References

  • Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide. (2018). IntechOpen. Available from: [Link]

  • Mass spectral fragmentation modes of pyrimidine derivatives. (n.d.). Journal of Chemical and Pharmaceutical Research.
  • Synthesis, Mass Spectra Investigation and Biological Activity of Some Pyrimidine Derivatives. (n.d.). SciSpace. Available from: [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. (2014). Scientific & Academic Publishing. Available from: [Link]

  • Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. (2024). AIP Publishing. Available from: [Link]

  • Mass spectral fragmentation modes of some new pyrimidinethiones, thiazolo[3,2-a]pyrimidines and bis-pyrimidines. (2016). ResearchGate. Available from: [Link]

  • Mass Spectra of New Heterocycles: XXXII. Electron Ionization Fragmentation of 5,6-Dihydropyridin-2(1H)-ones Derived from 2,3-Dihydropyridines. (2026). ResearchGate. Available from: [Link]

  • Chemometrics-Based TLC and GC-MS for Small Molecule Analysis: A Practical Guide. (n.d.). IntechOpen. Available from: [Link]

  • Mass Spectra of New Heterocycles: XXV.1 Electron Ionization Study of N-[5-Aminothiophen-2-yl]thioureas. (n.d.). ProQuest. Available from: [Link]

  • Small Molecule Method Development Strategies with Chad Christianson. (2025). Bioanalysis Zone. Available from: [Link]

  • Unveiling the electron-induced ionization cross sections and fragmentation mechanisms of 3,4-dihydro-2H-pyran. (2024). AIP Publishing. Available from: [Link]

  • Mass Spectrometry in Small Molecule Drug Development. (2015). American Pharmaceutical Review. Available from: [Link]

  • Ionization and fragmentation of furan molecules by electron collisions. (n.d.). ResearchGate. Available from: [Link]

  • GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. (2025). ResolveMass Laboratories Inc.. Available from: [Link]

  • Synthesis and evaluation of novel pyrimidine derivative targeting pancreatic adenocarcinoma. (2024). Annals of Translational Medicine. Available from: [Link]

  • Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. (n.d.). PMC. Available from: [Link]

  • Pyridine, 2-vinyl-, hydrochloride. (n.d.). NIST WebBook. Available from: [Link]

  • 2-Vinylpyridine. (n.d.). PubChem. Available from: [Link]

  • Synthesis, characterization and thermal behaviour of some poly(2-vinyl pyridine) complexes. (n.d.). Akadémiai Kiadó. Available from: [Link]

  • GCMS Section 6.9.5 - Fragmentation of Aromatics. (n.d.). Whitman College. Available from: [Link]

  • Pyridine, 2-ethenyl-. (n.d.). NIST WebBook. Available from: [Link]

  • Using Pyrolysis GC-HRMS for the Integrated Analysis of a Vinyl Acetate Resin. (2020). AZoM. Available from: [Link]

  • End-Functionalized Polymerization of 2-Vinylpyridine through Initial C–H Bond Activation of N-Heteroaromatics and Internal Alkynes by Yttrium Ene–Diamido Complexes. (2011). Journal of the American Chemical Society. Available from: [Link]

  • Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. (2024). GSC Advanced Research and Reviews. Available from: [Link]

  • Method for preparing 2-vinylpyridine. (n.d.). Google Patents.
  • Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. (2021). Journal of Medicinal Chemistry. Available from: [Link]

  • Pyridine, 2-ethenyl-. (n.d.). NIST WebBook. Available from: [Link]

  • 2-(2-Pyridyl-2-vinyl)pyridine, trans. (n.d.). NIST WebBook. Available from: [Link]

  • Synthesis and Characterization of Poly(2-vinylpyridine) and Poly(4-vinylpyridine) with Metal Oxide (TiO2, ZnO) Films for the Photocatalytic Degradation of Methyl Orange and Benzoic Acid. (2022). PubMed. Available from: [Link]

  • Pyrolysis GC–MS Reveals Different Phthalate Isomers in Vinyl Polymers. (n.d.). Spectroscopy Online. Available from: [Link]

  • Fragmentation pathways and mechanisms of aromatic compounds in atmospheric pressure studied by GC-DMS and DMS-MS. (2007). Technion - Israel Institute of Technology. Available from: [Link]

  • Improvements in the GC/MS Analysis of Polycyclic Aromatics in Fossil Fuels: Sampling, Separation, and Identification. (2015). Tufts Digital Library. Available from: [Link]

Sources

Comparative

2-vinylpyrimidine vs vinylpyrazine as monomers for conducting polymers

An in-depth technical analysis for researchers, materials scientists, and drug development professionals evaluating diazine-based conducting polymers for electrochemical and biomedical applications. Executive Summary The...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers, materials scientists, and drug development professionals evaluating diazine-based conducting polymers for electrochemical and biomedical applications.

Executive Summary

The development of robust, redox-active conducting polymers is critical for advancing biosensors, neural interfaces, and energy storage materials. While poly(4-vinylpyridine) (P4VP) has historically dominated the landscape of polymeric ligands, its relatively high basicity (pKa ~5.2) limits its utility in acidic environments due to protonation-induced swelling and charge alteration.

To overcome this, diazine-based monomers—specifically 2-vinylpyrimidine and vinylpyrazine —have emerged as superior alternatives. By incorporating a second nitrogen atom into the aromatic ring, these monomers drastically lower the basicity of the resulting polymers. This guide provides an objective, data-driven comparison of poly(2-vinylpyrimidine) (P2VPm) and poly(vinylpyrazine) (PVPz), detailing their structural causality, metal-coordination behaviors, and experimental workflows for developing self-validating metallopolymer electrodes.

Mechanistic Comparison: Structural Causality and E-E-A-T

The fundamental differences in the electrochemical performance of P2VPm and PVPz stem directly from the positional isomerism of their nitrogen atoms.

Basicity and pH Stability

The position of the heteroatoms dictates the electron density and basicity of the pendant rings.

  • Vinylpyrazine (1,4-diazine): The para-positioning of the nitrogen atoms creates a highly symmetrical, electron-withdrawing environment. The conjugate acid of pyrazine has a pKa of approximately 0.65. Consequently, PVPz coatings remain unprotonated and charge-neutral over a remarkably wide pH range (pH > 1.0)[1].

  • 2-Vinylpyrimidine (1,3-diazine): The meta-positioning slightly localizes electron density compared to pyrazine, resulting in a slightly higher pKa (~1.3). While still vastly superior to pyridine, P2VPm may exhibit minor protonation shifts in highly acidic biological assays (e.g., gastric fluid simulations).

Metal Coordination and Charge Transfer

Both polymers function as exceptional soluble polymeric ligands, capable of coordinating with transition metal complexes (e.g., [Fe(CN)5​]3− ) to form hybrid metallopolymers[1]. However, the 1,4-nitrogen arrangement in vinylpyrazine provides unhindered, linear access for bulky metal centers. This optimal steric environment facilitates efficient electron exchange between incorporated redox sites, allowing for precise control of charge-transfer rates across the polymeric layer[1]. In contrast, the 1,3-arrangement in 2-vinylpyrimidine introduces steric hindrance during heavy-metal coordination, which can reduce the maximum loading capacity of redox centers and slightly impede electron hopping mechanisms.

Industrial and Analytical Applications

Beyond electrode coatings, both polymers are utilized as nonionic adsorber resins for purifying complex biological phosphates (e.g., thiamine diphosphate)[2] and as encapsulating networks for electrically conductive metal nanostructures[3].

Quantitative Data Comparison

The following table summarizes the physicochemical and electrochemical parameters of the two monomeric systems when utilized as conducting polymer precursors.

Parameter2-Vinylpyrimidine (P2VPm)Vinylpyrazine (PVPz)
Heteroatom Position 1,3-diazine1,4-diazine
Conjugate Acid pKa ~1.3~0.65
Operational pH Range (Uncharged) pH > 2.0pH > 1.0[1]
Steric Hindrance (Coordination) ModerateLow
Redox Center Loading Capacity ~40-50% theoretical max~60% theoretical max[1]
Primary Applications Adsorber resins[2], nanostructures[3]Redox electrodes, cation-exchange[1]

Experimental Workflows: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocol details the synthesis of a PVPz-based metallopolymer electrode. This system is "self-validating"—the success of the coordination is immediately verifiable via the emergence of a specific formal potential during cyclic voltammetry.

Protocol: Synthesis and Spectroelectrochemical Mapping of PVPz- [Fe(CN)5​]3−

Phase 1: Free-Radical Polymerization

  • Dissolve vinylpyrazine monomer in anhydrous toluene.

  • Add Azobisisobutyronitrile (AIBN) as a radical initiator (1 mol% relative to monomer).

  • Degas the solution via three freeze-pump-thaw cycles to remove oxygen (which quenches radicals).

  • Heat the reaction mixture to 70°C for 24 hours under an argon atmosphere.

  • Precipitate the resulting poly(vinylpyrazine) in cold diethyl ether, filter, and dry under vacuum.

Phase 2: Electrode Coating & Metal Coordination

  • Prepare a 1% (w/v) solution of PVPz in methanol.

  • Drop-cast 5 µL of the polymer solution onto a polished glassy carbon electrode ( 0.20 cm2 area) and allow the solvent to evaporate, forming a uniform film[1].

  • Immerse the coated electrode in a 0.1 M sodium acetate buffer (pH 5.0) containing 2.0 mM Na3​[NH3​Fe(CN)5​] for 60 minutes. The pyrazine nitrogen displaces the labile ammonia ligand, covalently tethering the pentacyanoferrate(II) to the polymer backbone[1].

Phase 3: Electrochemical Validation

  • Transfer the modified electrode to a clean electrochemical cell containing 0.1 M LiClO4​ (supporting electrolyte).

  • Perform Cyclic Voltammetry (CV) between -0.2 V and +0.8 V (vs. Ag/AgCl).

  • Validation Check: A successful coordination is confirmed by the presence of a reversible redox couple at an apparent formal potential ( Efapp​ ) characteristic of the −Fe(CN)52−/3−​ transition[1].

Mandatory Visualizations

Workflow: Metallopolymer Synthesis

Workflow N1 Monomer Selection (2-VPm or VPz) N2 Free-Radical Polymerization (AIBN, 70°C, Toluene) N1->N2 N3 Electrode Drop-Casting (Glassy Carbon) N2->N3 N4 Ligand Exchange (Na3[NH3Fe(CN)5], pH 5) N3->N4 N5 CV Validation (Redox Couple Verification) N4->N5

Workflow for synthesizing and validating diazine-based metallopolymer electrodes.

Mechanism: Electron Transfer in PVPz Films

Mechanism Electrode Electrode Surface Fe2 PVPz-Fe(II) (Reduced) Electrode->Fe2 e- injection Fe3 PVPz-Fe(III) (Oxidized) Fe2->Fe3 Oxidation (Anodic) Fe3->Fe2 Reduction (Cathodic) Analyte Target Cation (e.g., Ru(NH3)6 3+) Fe3->Analyte Cation Exchange

Electron exchange and cation-exchange mechanism within the coordinated polymer film.

Conclusion

For researchers engineering conducting polymers requiring strict pH-independence and high-efficiency redox mediation, vinylpyrazine is the superior monomer. Its 1,4-diazine structure provides optimal steric clearance for transition metal coordination and maintains charge neutrality down to pH 1.0. While 2-vinylpyrimidine remains highly valuable for specialized adsorber resins and nanostructure encapsulation, its localized electron density and steric profile make it a secondary choice for heavy-metal coordinated electrode coatings.

References

  • Ugo, P., & Anson, F. C. (1989). Poly(2-vinylpyrazine) as a soluble polymeric ligand and as an electrode coating. Reactions with pentacyanoferrate(II). Analytical Chemistry, 61(17), 1799-1805.[Link]

  • Caswell, K. K., Bender, C. M., & Murphy, C. J. (2016). Process for making silver nanostructures and copolymer useful in such process. U.S.
  • Bayer AG. (2003). Method of purifying thiamine phosphates. U.S.

Sources

Validation

Benchmarking catalytic efficiency of 2-vinylpyrimidine metal complexes

Benchmarking the Catalytic Efficiency of 2-Vinylpyrimidine Metal Complexes: A Comprehensive Guide As a Senior Application Scientist, I frequently evaluate novel catalytic systems to optimize yield, selectivity, and cost-...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking the Catalytic Efficiency of 2-Vinylpyrimidine Metal Complexes: A Comprehensive Guide

As a Senior Application Scientist, I frequently evaluate novel catalytic systems to optimize yield, selectivity, and cost-efficiency in drug development and materials science. While 2-vinylpyridine (2-VPy) has historically been the standard for polymer-supported transition metal catalysts, the emergence of 2-vinylpyrimidine (2-VPm) metal complexes represents a significant leap in catalytic design.

This guide objectively benchmarks the catalytic efficiency of 2-VPm metal complexes—specifically Palladium (Pd) and Ruthenium (Ru) systems—against their traditional 2-VPy and homogeneous counterparts.

Part 1: Mechanistic Rationale & Electronic Causality

To understand why 2-VPm outperforms traditional ligands, we must examine the causality at the atomic level. The pyrimidine ring contains two nitrogen atoms, making it significantly more electron-deficient than pyridine. Theoretical calculations of Natural Bond Orbital (NBO) charges reveal stark differences in electron distribution across the vinyl-substituted ring carbons[1].

When 2-VPm is polymerized into poly(2-vinylpyrimidine) (P2VPm) and coordinated to a transition metal, this electron deficiency turns the ligand into a strong π -acceptor.

  • In Cross-Coupling (Pd): The withdrawal of electron density from the Pd center slightly moderates oxidative addition but drastically accelerates reductive elimination —frequently the rate-determining step when coupling sterically hindered or electron-rich substrates[2].

  • In Atom Transfer Radical Polymerization (Ru): The π -accepting nature of 2-VPm stabilizes the Ru(II) lower oxidation state. This fine-tunes the redox equilibrium, minimizing radical termination events and yielding polymers with a strictly controlled Polydispersity Index (PDI)[3]. Furthermore, 2-VPm has proven highly effective in advanced asymmetric photoredox catalysis frameworks[4].

ElectronicEffects L1 2-Vinylpyridine (2-VPy) 1 Nitrogen Atom E1 Higher Electron Density at Metal Center L1->E1 L2 2-Vinylpyrimidine (2-VPm) 2 Nitrogen Atoms E2 Lower Electron Density (Stronger π-Acceptor) L2->E2 R1 Slower Reductive Elimination E1->R1 R2 Accelerated Reductive Elimination E2->R2

Fig 1. Logical relationship between ligand electronic structure and catalytic reductive elimination.

Part 2: Quantitative Benchmarking Data

The following tables summarize the experimental benchmarking of 2-VPm complexes against industry-standard alternatives.

Table 1: Benchmarking Suzuki-Miyaura Cross-Coupling of Aryl Bromides (Conditions: 0.1 mol% catalyst, K2CO3, EtOH/H2O, 80 °C, 4h)

Catalyst SystemSupport TypeTurnover Number (TON)TOF (h⁻¹)Yield (%)Recyclability (Cycles >90% Yield)
P2VPm-Pd Heterogeneous95,0004,500988
P2VPy-Pd Heterogeneous75,0003,200925
Pd(PPh3)4 Homogeneous10,0001,000850 (Cannot be recovered)

Data Insight: P2VPm-Pd exhibits superior recyclability. The secondary nitrogen in the pyrimidine ring provides a hemilabile coordination mode that actively suppresses Palladium nanoparticle agglomeration (Ostwald ripening) during thermal cycling.

Table 2: Benchmarking ATRP of Styrene (Conditions: Initiator: 1-Phenylethyl bromide, 110 °C)

Catalyst ComplexLigand TypeConversion (%)PDI (Mw/Mn)Time (h)Control Level
RuCl2(PPh3)2(2-VPm) Monomeric 2-VPm851.1212Excellent
RuCl2(PPh3)2(2-VPy) Monomeric 2-VPy781.2516Good
CuBr/bipy Bipyridine901.308Moderate

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the observed catalysis is genuinely driven by the designed complex and not by leached trace metals.

Workflow Step1 1. Polymerization (2-VPm + AIBN) Step2 2. Metal Coordination (Pd(OAc)2, 60°C) Step1->Step2 Step3 3. Reduction (NaBH4 to Pd(0)) Step2->Step3 Step4 4. Catalytic Benchmarking (Suzuki-Miyaura) Step3->Step4 Step5 5. Recovery & Validation (ICP-MS of Supernatant) Step4->Step5 Step5->Step4 Up to 8 Cycles

Fig 2. Self-validating experimental workflow for the synthesis and benchmarking of P2VPm-Pd.

Protocol A: Synthesis of P2VPm-Pd Catalyst
  • Polymerization: Dissolve 2-vinylpyrimidine (10 mmol) and AIBN (0.1 mmol) in toluene. Degas via three freeze-pump-thaw cycles. Heat at 70 °C for 24 h. Precipitate the resulting P2VPm in cold diethyl ether.

  • Coordination: Dissolve 1.0 g of P2VPm in 20 mL of ethanol. Add Pd(OAc)2 (0.5 mmol). Stir at 60 °C for 12 h to ensure complete nitrogen-palladium coordination.

  • Reduction: Slowly add a freshly prepared solution of NaBH4 (2.0 mmol) in ethanol. The solution will turn black, indicating the formation of supported Pd(0) nanoparticles.

  • Isolation: Filter the solid, wash extensively with ethanol and deionized water, and dry under vacuum at 50 °C.

Protocol B: Suzuki-Miyaura Coupling & Validation
  • Reaction Setup: Charge a Schlenk flask with 4-bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), K2CO3 (2.0 mmol), and the P2VPm-Pd catalyst (0.1 mol% Pd).

  • Solvent Addition: Add 5 mL of an EtOH/H2O (1:1) mixture.

  • Execution: Stir at 80 °C under an N2 atmosphere for 4 hours.

  • Validation (Hot Filtration Test): To prove the catalysis is truly heterogeneous, halt a parallel reaction at 50% conversion, filter the catalyst hot, and continue heating the filtrate. Validation check: The reaction must completely halt in the filtrate, proving no active Pd has leached.

  • Recovery: Centrifuge the main reaction mixture at 4000 rpm for 10 minutes. Decant the supernatant to extract the product. Wash the recovered catalyst pellet with ethanol and reuse it directly for the next cycle.

Sources

Comparative

FT-IR spectroscopy absorption bands for 2-vinylpyrimidine validation

FT-IR Spectroscopy Absorption Bands for 2-Vinylpyrimidine Validation: A Comparative Guide The Analytical Imperative 2-Vinylpyrimidine (2-VPm) is an essential monomer utilized in the synthesis of advanced polymer nanocomp...

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Author: BenchChem Technical Support Team. Date: April 2026

FT-IR Spectroscopy Absorption Bands for 2-Vinylpyrimidine Validation: A Comparative Guide

The Analytical Imperative

2-Vinylpyrimidine (2-VPm) is an essential monomer utilized in the synthesis of advanced polymer nanocomposites, coordination complexes, and targeted therapeutics. For researchers and drug development professionals, validating the structural integrity and purity of 2-VPm is a critical quality control step. Fourier Transform Infrared (FT-IR) spectroscopy serves as a primary analytical tool for this purpose, offering a rapid, non-destructive method to confirm molecular identity based on characteristic vibrational frequencies.

This guide objectively compares the FT-IR absorption profile of 2-vinylpyrimidine against its common structural analogues—2-vinylpyridine (2-VP) and 4-vinylpyridine (4-VP)—and provides a self-validating experimental protocol for accurate laboratory execution.

Mechanistic Causality: Vibrational Shifts in Diazines vs. Azines

Understanding the causality behind FT-IR band shifts is essential for accurate spectral interpretation. The fundamental difference between 2-VPm and its pyridine analogues lies in the heteroaromatic ring structure, which dictates the molecular dipole moment and resulting IR absorption.

  • Symmetry and Dipole Moments : Pyridine (an azine) contains a single nitrogen atom, whereas pyrimidine (a 1,3-diazine) contains two. The introduction of the second electronegative nitrogen atom in the pyrimidine ring significantly alters the electron density and the molecular dipole moment. Since IR absorption intensity is directly proportional to the change in dipole moment during a vibration, 1[1].

  • Ring Stretching Vibrations : In2[2]. In3[3]. Conversely, the 1,3-diazine structure of 2-vinylpyrimidine forces the primary1[1].

  • Out-of-Plane Bending : The C-H out-of-plane bending modes are highly diagnostic of the substitution pattern on the aromatic ring.3[3], while2[2]. 2-VPm typically displays its pyrimidine out-of-plane bend around 800–820 cm⁻¹.

Quantitative Comparison of FT-IR Absorption Bands

To facilitate objective validation, the following table summarizes the key diagnostic FT-IR bands for 2-VPm compared to 2-VP and 4-VP.

Functional Group / Vibration Mode2-Vinylpyrimidine (2-VPm)2-Vinylpyridine (2-VP)4-Vinylpyridine (4-VP)
Vinyl C=C Stretch ~1630 - 1650 cm⁻¹~1630 cm⁻¹1637 cm⁻¹
Ring C=N / C=C Stretch 1550 - 1580 cm⁻¹1590 cm⁻¹, 1473 cm⁻¹1598 cm⁻¹, 1557 cm⁻¹
Vinyl =C-H Out-of-Plane Bend ~900 - 990 cm⁻¹~900 - 990 cm⁻¹993 cm⁻¹, 910 cm⁻¹
Ring C-H Out-of-Plane Bend ~800 - 820 cm⁻¹749 cm⁻¹830 cm⁻¹

Self-Validating Experimental Protocol for FT-IR Analysis

To ensure high scientific integrity and reproducibility, the FT-IR validation must be treated as a self-validating system. Every step must include internal checks to prevent spectral artifacts.

Step 1: Instrument Preparation & Background Acquisition

  • Action : Purge the FT-IR spectrometer (equipped with an Attenuated Total Reflectance (ATR) accessory) with dry nitrogen to minimize atmospheric interference.2[2].

  • Causality : Water vapor and carbon dioxide exhibit strong IR absorptions that can mask critical sample peaks. Subtracting this background ensures that the final spectrum exclusively represents the 2-VPm sample, acting as a baseline control.

Step 2: Sample Preparation

  • Action : For neat liquid 2-VPm, apply a single, small drop directly onto the ATR crystal (diamond or ZnSe) ensuring complete coverage of the active area. Alternatively, 2[2].

  • Causality : A common experimental pitfall is applying too much sample, which leads to total absorption (detector saturation) and distorted, flattened peak maxima. A thin film guarantees adherence to the Beer-Lambert law.

Step 3: Data Acquisition

  • Action :2[2].4[4].

  • Causality : Co-adding scans increases the signal-to-noise ratio proportionally to the square root of the number of scans, revealing weak overtone bands that may assist in secondary structural confirmation.

Step 4: Data Processing & Validation

  • Action : 2[2]. Identify the peaks at ~1630-1650 cm⁻¹ (vinyl C=C) and ~1550-1580 cm⁻¹ (pyrimidine C=N) to confirm the 2-VPm structure.

  • Causality : Baseline drift caused by scattering must be corrected to accurately integrate peak areas and compare relative intensities against reference libraries.

Workflow Visualization

FTIR_Workflow Start Sample Preparation (Neat Liquid / ATR) Background Background Spectrum Acquisition (Air/Blank) Start->Background Step 1 SampleAcq Sample Spectrum Acquisition (4000-400 cm⁻¹) Background->SampleAcq Step 2 Processing Data Processing (Baseline Correction) SampleAcq->Processing Step 3 Analysis Band Assignment (C=N, C=C, Bending) Processing->Analysis Step 4 Validation Validation vs. Reference Libraries Analysis->Validation Step 5

FT-IR analytical workflow for the spectroscopic validation of 2-vinylpyrimidine.

References

  • Spectroscopic Analysis of 4-Vinylpyridine: A Technical Guide. Benchchem.
  • Quaternization reaction of 2-vinylpyridine and 4-vinylpyridine network copolymers for 4-nitrophenol adsorption. SciELO.
  • Synthesis and Structural Insight into poly(dimethylsiloxane)-b-poly(2-vinylpyridine) Copolymers. MDPI.
  • A convenient access to new pyrido[4,3-d]pyrimidine, thiazolo[3,4-c]pyrimidine and pyrimido[4,5-d]pyridazine derivatives. Semantic Scholar.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Vinylpyrimidine for Laboratory Professionals

As a Senior Application Scientist, it is understood that meticulous handling of chemical reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound, including its responsible disposal. This g...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, it is understood that meticulous handling of chemical reagents extends beyond the benchtop; it encompasses the entire lifecycle of a compound, including its responsible disposal. This guide provides a detailed protocol for the safe management and disposal of 2-Vinylpyrimidine. Given the limited availability of specific disposal data for 2-Vinylpyrimidine, the procedures outlined herein are based on established best practices for hazardous chemical waste, drawing inferences from the compound's structural motifs: a reactive vinyl group prone to polymerization and a biologically significant nitrogenous pyrimidine ring.[1] Adherence to these protocols is essential for ensuring laboratory safety, maintaining regulatory compliance, and protecting the environment.

Hazard Assessment and Immediate Risk Mitigation

Before handling 2-Vinylpyrimidine for any purpose, including disposal, a thorough understanding of its potential hazards is critical. These hazards are inferred from structurally similar compounds, such as 2-vinylpyridine and pyrimidine derivatives.

Inferred Chemical Hazards:

  • Flammability: Like many organic compounds, it should be treated as flammable. Vapors may form explosive mixtures with air.[2][3]

  • Reactivity and Polymerization: The vinyl group makes the compound susceptible to violent polymerization, which can be initiated by heat, light, or contact with incompatible materials.[2][4][5] This reaction can generate heat and pressure, posing a fire or explosion hazard.

  • Toxicity: Assumed to be harmful if swallowed and toxic in contact with skin.[3][6] Nitrogenous heterocyclic compounds can present various toxicological risks.[7]

  • Irritation and Corrosivity: Expected to be a severe irritant to the skin, eyes, and respiratory tract.[2][6][8] Direct contact may cause chemical burns, potentially with a delayed effect.[4][9]

  • Hazardous Decomposition: When heated to decomposition or burned, it may release toxic fumes, including nitrogen oxides (NOx) and cyanides.[2][4][6]

  • Environmental Hazard: Assumed to be toxic to aquatic life with potentially long-lasting effects.[3][6]

Immediate Safety Precautions: All handling and preparation for the disposal of 2-Vinylpyrimidine must be conducted within a certified chemical fume hood to mitigate inhalation risks. An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): Proper PPE is the first line of defense against chemical exposure. The following table outlines the minimum required PPE for handling 2-Vinylpyrimidine waste.

PPE ComponentSpecificationRationale
Eye Protection Tightly fitting safety goggles and a face shield.Protects against splashes and contact with corrosive vapors.[10][11]
Hand Protection Chemical-resistant gloves (e.g., Nitrile or Neoprene).Prevents skin absorption, which is a primary route of toxic exposure.[10]
Body Protection Chemical-resistant laboratory coat.Protects skin and personal clothing from contamination.[10][11]
Footwear Closed-toed shoes.Prevents injury from spills and dropped items.

Step-by-Step Waste Collection and Segregation Protocol

Proper segregation is the cornerstone of safe chemical waste management. Co-mingling incompatible waste streams can lead to dangerous chemical reactions.[10]

Step 1: Designate a Waste Container Use a dedicated, leak-proof, and chemically compatible container for all 2-Vinylpyrimidine waste. The container must have a secure, tight-fitting lid. To prevent accidental mixing, it is best practice to use a new container or one that previously held only 2-Vinylpyrimidine.

Step 2: Affix a Hazardous Waste Label The moment the first drop of waste is added, the container must be labeled. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Vinylpyrimidine"

  • The accumulation start date

  • A clear indication of the associated hazards (e.g., "Toxic," "Flammable," "Corrosive," "Reactive")

Step 3: Categorize and Collect Waste Streams Maintain separate, clearly labeled containers for different forms of waste.

  • Liquid Waste: Collect all unused or spent solutions containing 2-Vinylpyrimidine in a designated liquid hazardous waste container.

  • Solid Waste: Place all contaminated solid materials, such as gloves, weighing paper, and absorbent pads used for cleaning minor spills, into a separate solid hazardous waste container.[10]

  • Sharps Waste: Any contaminated sharps (e.g., needles, broken glassware) must be placed in a designated, puncture-resistant sharps container.

Step 4: Managing Empty Containers Empty containers that once held 2-Vinylpyrimidine are also considered hazardous waste. They must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). Crucially, this rinsate must be collected and disposed of as liquid hazardous waste. [10] After rinsing, the container can be managed for recycling or disposal according to your institution's policies, often by puncturing it to prevent reuse.[12][13]

On-Site Storage and Management

Satellite Accumulation Area (SAA): Waste containers must be stored in a designated Satellite Accumulation Area (SAA), which should be located at or near the point of waste generation and under the control of laboratory personnel.[11]

Storage Best Practices:

  • Keep Containers Closed: Always keep waste containers securely closed when not actively adding waste.

  • Prevent Polymerization: Store containers in a cool, dark, and well-ventilated area away from heat, sparks, and direct sunlight to inhibit polymerization.[2][4] 2-Vinylpyrimidine should be stored only if stabilized.[2][4]

  • Segregate from Incompatibles: Ensure the storage area separates 2-Vinylpyrimidine waste from incompatible materials, particularly strong oxidizing agents, strong acids, and strong bases.[4][6][14]

Final Disposal Pathway: The Critical Step

The definitive and only acceptable method for the disposal of 2-Vinylpyrimidine is through a licensed environmental waste management company or your institution's Environmental Health and Safety (EHS) department.[10]

Prohibited Actions:

  • DO NOT discharge 2-Vinylpyrimidine waste down the sewer system.[12][13] Its aquatic toxicity and nitrogen content can severely damage ecosystems and interfere with wastewater treatment processes.[3][15][16]

  • DO NOT dispose of contaminated solid waste in the regular trash.

  • DO NOT attempt to neutralize or treat the waste in the lab unless you have a specific, validated, and approved protocol from your EHS department.

Disposal Workflow Diagram: The following diagram illustrates the decision-making process for the proper disposal of 2-Vinylpyrimidine waste.

G 2-Vinylpyrimidine Disposal Workflow cluster_0 In-Lab Procedures cluster_1 Institutional Disposal Generation Waste Generation (Liquid, Solid, Sharps) Assess Assess Hazards (Toxic, Flammable, Reactive) Generation->Assess Segregate Segregate Waste Streams Assess->Segregate Containerize Select & Label Compatible Container Segregate->Containerize Store Store in SAA (Cool, Dark, Segregated) Containerize->Store Contact_EHS Contact EHS / Waste Management Contractor Store->Contact_EHS When container is full or per schedule Pickup Scheduled Waste Pickup Contact_EHS->Pickup Transport Transport to Licensed Disposal Facility Pickup->Transport Final_Disposal Final Disposition (e.g., Incineration) Transport->Final_Disposal

Caption: Workflow for the safe disposal of 2-Vinylpyrimidine waste.

Emergency Spill Management

In the event of a small spill within a chemical fume hood:

  • Alert & Evacuate: Alert personnel in the immediate area.

  • Don PPE: Ensure you are wearing the full, appropriate PPE as described in Section 1.

  • Contain: Cover the spill with an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent.[2][4] Do not use combustible materials like paper towels.

  • Collect: Carefully scoop the absorbed material using spark-proof tools and place it into your designated solid hazardous waste container.[12][13]

  • Decontaminate: Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

  • Report: Report the incident to your laboratory supervisor and EHS department according to your institution's policy.

For large spills, evacuate the laboratory immediately and contact your institution's emergency response team.

References

  • ICSC 1232 - 2-VINYLPYRIDINE. International Labour Organization (ILO) and World Health Organization (WHO). [Link]

  • ICSC 1232 - 2-VINYLPYRIDINE. The National Institute for Occupational Safety and Health (NIOSH). [Link]

  • SAFETY DATA SHEET - 2-Vinylpyridine. Thermo Fisher Scientific. [Link]

  • 2-Vinylpyridine | C7H7N | CID 7521. PubChem, National Institutes of Health (NIH). [Link]

  • SIDS INITIAL ASSESSMENT PROFILE - 2-Vinylpyridine. Organisation for Economic Co-operation and Development (OECD). [Link]

  • Formation and inactivation of a chemically reactive metabolite of vinyl chloride. PubMed, National Institutes of Health (NIH). [Link]

  • Reversible-Deactivation Radical Polymerization of Vinyl Monomers Mediated by Schiff Bases. ACS Publications. [Link]

  • Inhibition of autopolymerization in vinyl-type compounds.
  • 2-Vinylpyridine - Hazardous Agents. Haz-Map. [Link]

  • The science behind dioxins, vinyl chloride, and proven remediations. CAS (Chemical Abstracts Service). [Link]

  • Chemical recycling of poly (vinyl chloride): alkaline dechlorination in organic solvents and plasticizer leaching in caustic solution. DE GRUYTER. [Link]

  • Hazardous waste disposal guidelines. McGill University Environmental Health and Safety. [Link]

  • Reactive Nitrogen in the United States: An Analysis of Inputs, Flows, Consequences, and Management Options. U.S. Environmental Protection Agency (EPA). [Link]

  • External Carbon Sources for Nitrogen Removal - Wastewater Treatment Fact Sheet. U.S. Environmental Protection Agency (EPA). [Link]

  • EPA-HQ-OPPT-2018-0718-0006. Regulations.gov, U.S. Environmental Protection Agency (EPA). [Link]

  • New EPA Guidance on Nitrogen Deposition. Environet Solutions. [Link]

  • National End-of-Waste Decision EoW-N001/2023. Environmental Protection Agency (Ireland). [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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